3,5-Dichloro-2,6-dimethoxybenzoate

Core Science & Biosynthesis

3,5-Dichloro-2,6-dimethoxybenzoic acid chemical structure analysis

An In-Depth Technical Guide to the Structural Analysis of 3,5-Dichloro-2,6-dimethoxybenzoic Acid

PART 1: EXECUTIVE SUMMARY & CHEMICAL IDENTITY

3,5-Dichloro-2,6-dimethoxybenzoic acid (CAS 73219-91-7) is a highly functionalized benzoic acid derivative characterized by a dense substitution pattern that imparts unique steric and electronic properties. It serves as a critical intermediate in the synthesis of benzamide-based radioligands, most notably precursors for Raclopride (a selective dopamine D2 receptor antagonist used in PET imaging).

This guide provides a comprehensive structural analysis, focusing on the "Ortho Effect," spectroscopic signatures, and synthetic pathways relevant to researchers in medicinal chemistry and radiopharmaceutical development.

Chemical Identity Table

Property	Detail
IUPAC Name	3,5-Dichloro-2,6-dimethoxybenzoic acid
CAS Number	73219-91-7
Molecular Formula	C₉H₈Cl₂O₄
Molecular Weight	251.06 g/mol
Monoisotopic Mass	249.98 Da (³⁵Cl₂)
Appearance	White to off-white crystalline powder
Melting Point	104–106 °C [1]
Solubility	Soluble in DMSO, Methanol, DCM; Poorly soluble in water

PART 2: STRUCTURAL ANALYSIS & THEORETICAL MODELING

The chemical behavior of 3,5-dichloro-2,6-dimethoxybenzoic acid is dominated by the steric crowding around the carboxyl group.

Symmetry and Geometry

The molecule possesses a high degree of symmetry. If the carboxylic acid proton is ignored (or rapidly exchanging), the molecule belongs to the C₂v point group (assuming the methoxy groups lie in-plane, though sterics likely force them out).

• Axis of Symmetry: A C₂ axis passes through the C1 (carboxyl-bearing) and C4 (proton-bearing) atoms.

• Equivalence:

  • The two Chlorine atoms at positions 3 and 5 are chemically equivalent.

  • The two Methoxy groups at positions 2 and 6 are chemically equivalent.

  • The aromatic proton at position 4 is unique.

The "Ortho Effect" and Steric Inhibition of Resonance

The 2,6-dimethoxy substitution creates a "steric pocket" that forces the carboxylic acid moiety to rotate out of the plane of the benzene ring.

• Consequence 1 (Acidity): Unlike typical benzoic acids where the carboxyl group conjugates with the ring (stabilizing the neutral form), the twisted geometry breaks this conjugation. However, the inductive electron-withdrawing effect of the two meta-chlorines (positions 3,5) significantly increases acidity compared to 2,6-dimethoxybenzoic acid (pKa ~3.44). The estimated pKa is 2.0–2.5 .

• Consequence 2 (Reactivity): The carbonyl carbon is sterically shielded, making esterification or amidation slower than in unhindered benzoates, often requiring activation via acid chlorides (SOCl₂) rather than direct coupling.

Electronic Environment

• Methoxy Groups (2,6): Strong

  -donors (activators), but their resonance donation is sterically dampened.

• Chlorine Atoms (3,5): Inductive withdrawers (deactivators).

• Net Effect: The ring is electron-rich relative to polychlorinated benzenes but electron-poor relative to trimethoxybenzenes. The C4 position is the most electron-rich site, but it is sterically blocked by the flanking chlorines, making electrophilic aromatic substitution at C4 difficult.

Figure 1: Mechanistic flow of substituent effects on the physicochemical properties of the target molecule.

PART 3: SPECTROSCOPIC PROFILING

Detailed interpretation of spectral data is essential for validating the identity of this compound, especially to distinguish it from its isomers (e.g., 3,6-dichloro-2,4-dimethoxybenzoic acid).

Nuclear Magnetic Resonance (NMR)

Due to the molecular symmetry, the NMR spectra are deceptively simple.

¹H NMR (400 MHz, DMSO-d₆/CDCl₃)

Chemical Shift (δ)	Multiplicity	Integration	Assignment	Structural Insight
13.0 - 14.0	Broad Singlet	1H	COOH	Carboxylic acid proton (exchangeable).
7.85 - 7.95	Singlet	1H	Ar-H (C4)	The only aromatic proton. Its singlet nature confirms the symmetric 3,5-substitution.

| 3.80 - 3.90 | Singlet | 6H | -OCH₃ | Two equivalent methoxy groups. |

¹³C NMR (100 MHz, DMSO-d₆)

• 165.0 ppm (C=O): Carbonyl carbon.

• 154.0 ppm (C-2, C-6): Ipso-carbons attached to Oxygen (deshielded).

• 128.0 ppm (C-1): Ipso-carbon attached to Carbonyl.

• 125.0 ppm (C-3, C-5): Carbons attached to Chlorine.

• 120.0 ppm (C-4): Aromatic methine.

• 61.0 ppm (OCH₃): Methoxy carbons (slightly deshielded due to ortho-chlorines).

Mass Spectrometry (MS)

The mass spectrum is diagnostic due to the presence of two chlorine atoms.

• Molecular Ion (M⁺): 250 (Base peak usually M or M-OH).

• Isotope Pattern: The M, M+2, and M+4 peaks will appear in a 9:6:1 ratio (characteristic of Cl₂).

  • m/z 250 (¹²C, ³⁵Cl₂)

  • m/z 252 (¹²C, ³⁵Cl³⁷Cl)

  • m/z 254 (¹²C, ³⁷Cl₂)

• Fragmentation:

  • Loss of OH (M-17).

  • Loss of COOH (M-45) → Formation of the polychlorinated anisole cation.

Infrared Spectroscopy (IR)

• 3300–2500 cm⁻¹: Broad O-H stretch (carboxylic acid dimer).

• 1710–1730 cm⁻¹: C=O stretch. (Note: This frequency is higher than typical conjugated benzoic acids (~1690 cm⁻¹) because the steric twist reduces conjugation).

• 1580, 1460 cm⁻¹: Aromatic skeletal vibrations.

PART 4: SYNTHESIS & APPLICATION WORKFLOW

The synthesis typically proceeds via the chlorination of 2,6-dimethoxybenzoic acid or the methylation of 3,5-dichlorosalicylic acid derivatives. The compound is a "penultimate" precursor in the synthesis of Raclopride [2].

Synthetic Route (Retrosynthesis)

• Starting Material: 2,6-Dimethoxybenzoic acid (commercially available).[1]

• Chlorination: Electrophilic aromatic substitution using SO₂Cl₂ or Cl₂ gas. The directing effects of the methoxy groups (ortho/para directors) direct the chlorines to the 3 and 5 positions (meta to COOH, para to OMe).

• Purification: Recrystallization from Ethanol/Water.

Figure 2: Synthetic workflow from commercial starting materials to the Raclopride precursor.

PART 5: EXPERIMENTAL PROTOCOL (Purification & Characterization)

Note: The following protocol is a standardized method for recrystallizing and characterizing benzoic acid derivatives of this class.

1. Recrystallization Protocol

• Solvent System: Ethanol:Water (1:1 v/v).

• Procedure:

  • Dissolve 1.0 g of crude acid in 10 mL of boiling ethanol.

  • Slowly add hot water until slight turbidity persists.

  • Add a few drops of ethanol to clear the solution.

  • Allow to cool slowly to room temperature, then to 4°C.

  • Filter the white needles and dry under vacuum at 50°C.

2. HPLC Method for Purity Check

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase: A: 0.1% H₃PO₄ in Water; B: Acetonitrile.

• Gradient: 40% B to 90% B over 15 minutes.

• Detection: UV at 254 nm (aromatic) and 280 nm.

• Retention Time: Expect elution around 8–10 minutes (relatively lipophilic due to Cl/OMe groups).

REFERENCES

• Sigma-Aldrich/Merck. Product Specification: 3,5-Dichloro-2,6-dimethoxybenzoic Acid (CAS 73219-91-7).

• Langer, O., et al. (2000). "Preparation of [11C]raclopride from [11C]methyl triflate." Journal of Labelled Compounds and Radiopharmaceuticals, 43(6), 591-599. (Describes the use of the title compound as a precursor).

• PubChem Database. Compound Summary for CID 2774750: 3,5-Dichloro-2,6-dimethoxybenzoic acid.

• TCI Chemicals. Product Data Sheet: D4133.

Sources

• 1. 2,6-Dimethoxybenzoic acid synthesis - chemicalbook [chemicalbook.com]

Metabolic Pathways and Biotransformation of Chlorinated Dimethoxybenzoic Acids: A Technical Whitepaper

Executive Summary

Chlorinated dimethoxybenzoic acids (CDBAs), such as 4-chloro-2,5-dimethoxybenzoic acid, represent a complex class of xenobiotic compounds. In modern pharmacology and environmental science, they are primarily encountered in two distinct biochemical contexts: as the terminal Phase I oxidative metabolites of halogenated phenethylamine designer drugs (e.g., 2C-C) , and as recalcitrant environmental pollutants formed via the chlorination of lignin-derived dissolved organic matter during water treatment . This whitepaper provides an in-depth mechanistic analysis of their mammalian hepatic metabolism and microbial biodegradation, supported by self-validating experimental protocols.

Mammalian Hepatic Metabolism: Pharmacokinetics & Toxicology

In mammalian systems, the metabolic trajectory of halogenated phenethylamines like 4-chloro-2,5-dimethoxyphenethylamine (2C-C) is heavily governed by monoamine oxidases (MAO-A and MAO-B) [[1]]([Link]). MAO-A exhibits a preferential binding affinity due to its larger binding pocket, which accommodates the bulky halogen substituent at the para-position . The initial oxidative deamination yields an intermediate aldehyde, which is rapidly oxidized by aldehyde dehydrogenase to form the stable metabolite 4-chloro-2,5-dimethoxybenzoic acid .

Following the formation of this benzoic acid derivative, the molecule undergoes extensive O-demethylation. Cytochrome P450 enzymes, predominantly CYP2D6 and CYP3A4, catalyze the removal of the methoxy groups at the 2- and 5-positions . This sequential demethylation produces highly polar chlorinated hydroxy-methoxybenzoic acids, which serve as primary substrates for Phase II conjugation via UDP-glucuronosyltransferases (UGTs) and sulfotransferases (SULTs), facilitating renal excretion .

Mammalian hepatic Phase I and Phase II metabolic pathway of 4-chloro-2,5-dimethoxybenzoic acid.

Microbial Biodegradation: Environmental Fate & Remediation

In environmental microbiology, the biodegradation of CDBAs follows a highly conserved aromatic catabolic pathway. Soil and aquatic bacteria (e.g., Pseudomonas and Sphingomonas spp.) deploy Rieske non-heme iron oxygenases to perform sequential O-demethylations, converting the dimethoxybenzoic acid into a chlorinated protocatechuic acid (a 3,4-dihydroxybenzoic acid derivative).

The resulting catechol-like structure is then susceptible to enzymatic ring cleavage by intradiol (ortho) or extradiol (meta) dioxygenases. Dehalogenation typically occurs post-ring cleavage during beta-oxidation, ultimately funneling the aliphatic carbon skeleton into the tricarboxylic acid (TCA) cycle as succinate or acetyl-CoA.

Microbial biodegradation and aromatic ring cleavage of chlorinated dimethoxybenzoic acids.

Quantitative Data Summaries

The following table summarizes the key enzymatic systems, metabolic transformations, and high-resolution mass spectrometry (HRMS) parameters utilized for the identification of CDBAs and their downstream metabolites.

Analyte / Substrate	Primary Enzyme System	Metabolic Transformation	Precursor Ion[M-H]⁻ (m/z)	Primary Product Ions (m/z)
4-Chloro-2,5-dimethoxyphenethylamine	MAO-A / CYP450	Parent Compound	214.05*	199.05, 184.02
4-Chloro-2,5-dimethoxybenzoic acid	Aldehyde Dehydrogenase	Oxidative Deamination	215.01	199.01, 171.01
4-Chloro-2-hydroxy-5-methoxybenzoic acid	CYP2D6 / CYP3A4	O-Demethylation	201.00	185.00, 157.00
CDBA-O-Glucuronide	UGT1A9 / UGT2B7	Phase II Conjugation	391.04	215.01, 175.02
Chlorinated Protocatechuic Acid	Rieske Oxygenases	Microbial O-Demethylation	186.98	143.00, 125.00

*Note: Phenethylamines are typically analyzed in positive ion mode [M+H]⁺ (m/z 216.07); acidic metabolites are optimized for negative ion mode [M-H]⁻.

Experimental Workflows & Protocols

Protocol 1: In Vitro Hepatocyte Incubation for Phase I/II Profiling

Objective: To map the sequential O-demethylation and conjugation of CDBAs. Causality & Rationale: Cryopreserved human hepatocytes are selected over human liver microsomes (HLMs). While HLMs are sufficient for isolated CYP450 kinetics, they lack the intact cellular membrane and endogenous cofactor pools (e.g., UDPGA, PAPS) required for sequential Phase I to Phase II metabolism. Hepatocytes preserve this machinery, preventing the artificial accumulation of intermediate O-demethylated metabolites and providing a true in vivo-like clearance profile. Self-Validating System: The assay incorporates a dual-control validation matrix. A positive control (Diclofenac) validates CYP2C9 and UGT2B7 viability. A negative control (heat-inactivated hepatocytes at 95°C for 10 min) is run in parallel to quantify abiotic degradation or non-specific binding to the plasticware. Depletion of the CDBA substrate is only considered biologically relevant if the negative control shows <5% variance from baseline.

Step-by-Step Methodology:

• Thawing and Plating: Thaw cryopreserved hepatocytes at 37°C in Williams' Medium E supplemented with cell maintenance supplements. Assess viability via Trypan Blue exclusion (must be >80%).

• Substrate Incubation: Spike the hepatocyte suspension (1 × 10⁶ cells/mL) with 10 µM of the CDBA substrate dissolved in <0.1% DMSO to prevent solvent-induced CYP inhibition.

• Time-Course Sampling: Extract 50 µL aliquots at 0, 15, 30, 60, and 120 minutes.

• Quenching: Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing a deuterated internal standard (e.g., CDBA-d3). This step precipitates proteins and halts all enzymatic activity.

• Centrifugation & Analysis: Centrifuge at 14,000 × g for 10 minutes at 4°C. Transfer the supernatant for LC-HRMS/MS analysis to quantify parent depletion and identify product ions.

Protocol 2: Microbial Degradation Assay using Resting Cell Suspensions

Objective: To isolate the enzymatic kinetics of Rieske non-heme iron oxygenases and dioxygenases during CDBA ring cleavage. Causality & Rationale: Resting cell suspensions are utilized rather than actively growing cultures. Actively growing cultures introduce confounding variables such as exponential biomass expansion, nutrient depletion, and secondary metabolite secretion. By harvesting cells at the mid-log phase, washing them, and resuspending them in a carbon-free minimal buffer, the assay decouples enzymatic degradation from cellular growth, ensuring that substrate depletion strictly reflects specific catabolic activity. Self-Validating System: To differentiate true enzymatic O-demethylation from physical adsorption to the bacterial cell wall, an abiotic control treated with 0.1% sodium azide (NaN₃) is employed. NaN₃ halts ATP synthesis and active transport without lysing the cell, providing a baseline for passive cellular adsorption.

Step-by-Step Methodology:

• Biomass Preparation: Cultivate the target bacterial strain (e.g., Pseudomonas sp.) in minimal salts medium (MSM) utilizing a CDBA analog as the sole carbon source to induce the expression of specific O-demethylases and dioxygenases.

• Cell Harvesting: Harvest cells at an OD₆₀₀ of 0.8 via centrifugation (4,000 × g, 15 min). Wash the pellet twice with 50 mM phosphate buffer (pH 7.4) to remove residual carbon.

• Resting Cell Assay: Resuspend the pellet in phosphate buffer to a final OD₆₀₀ of 2.0. Spike the suspension with 50 µM of the CDBA substrate.

• Incubation & Sampling: Incubate at 30°C with orbital shaking (200 rpm) to ensure optimal aeration for the oxygenase enzymes. Withdraw 1 mL samples at designated intervals (0, 2, 4, 8, 24 hours).

• Extraction & Analysis: Acidify the samples to pH 2.0 using 1M HCl to protonate the acidic metabolites (e.g., chlorinated protocatechuic acid), followed by liquid-liquid extraction using ethyl acetate. Evaporate to dryness, reconstitute in the mobile phase, and analyze via LC-MS/MS.

References

• 2C or Not 2C: Phenethylamine Designer Drug Review. Journal of Medical Toxicology. Available at:[Link]

• Metabolic pathways of 4-bromo-2,5-dimethoxyphenethylamine (2C-B): analysis of phase I metabolism with hepatocytes of six species including human. Toxicology. Available at:[Link]

• Changes in Dissolved Organic Matter during the Treatment Processes of a Drinking Water Plant in Sweden and Formation of DBPs. DiVA Portal. Available at:[Link]

• Comparative neuropharmacology of N-(2-methoxybenzyl)-2,5-dimethoxyphenethylamine (NBOMe) hallucinogens and their 2C counterparts in male rats. Psychopharmacology. Available at:[Link]

• Detection of 25C-NBOMe in Three Related Cases. Journal of Analytical Toxicology. Available at:[Link]

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• 1. 2C or Not 2C: Phenethylamine Designer Drug Review - PMC [pmc.ncbi.nlm.nih.gov]

literature review 3,5-dichloro-2,6-dimethoxybenzoate synthesis

Executive Summary & Strategic Value

This guide details the synthesis of 3,5-dichloro-2,6-dimethoxybenzoic acid (CAS 73219-91-7) and its ester derivatives. Unlike its herbicide isomer (Dicamba), this 3,5-dichloro regioisomer represents a fully substituted aromatic core often utilized as a specialized building block in pharmaceutical chemistry (e.g., as a counter-ion for salt formation in drugs like Paroxetine or as a metabolic probe).

The synthesis strategy prioritizes regiocontrol and scalability . By exploiting the cooperative directing effects of the methoxy substituents, we can achieve high-yield chlorination at the 3 and 5 positions without requiring exotic catalysts.

Retrosynthetic Analysis

The structural symmetry of 3,5-dichloro-2,6-dimethoxybenzoate allows for a logical disconnection back to 2,6-dimethoxybenzoic acid . The methoxy groups at positions 2 and 6 are strong ortho/para directors. Since the para positions (relative to methoxy) are 3 and 5, and the carboxyl group (meta-director) also directs to 3 and 5, the substrate is electronically "hard-wired" for electrophilic substitution at the desired locations.

Figure 1: Retrosynthetic disconnection showing the linear assembly from commodity feedstock.

Primary Protocol: Electrophilic Chlorination

Objective: Synthesis of 3,5-dichloro-2,6-dimethoxybenzoic acid from 2,6-dimethoxybenzoic acid.

Mechanistic Insight

The reaction utilizes Sulfuryl Chloride (

) as the chlorinating agent.[1][2] While elemental chlorine ( ) is viable, offers precise stoichiometry control and easier handling in a laboratory setting. The reaction proceeds via an electrophilic aromatic substitution ( ). The steric bulk of the carboxyl group at C1 forces the methoxy groups slightly out of plane, but their electronic donation remains sufficient to activate the C3 and C5 positions.

Reagents & Stoichiometry

Component	Role	Eq.	Notes
2,6-Dimethoxybenzoic acid	Substrate	1.0	Purity >98% recommended.
Sulfuryl Chloride ( )	Reagent	2.2	Slight excess ensures bis-chlorination.
Acetic Acid (Glacial)	Solvent	10-15 vol	Promotes polar transition state; absorbs HCl gas.
Water	Quench	Excess	Ice-cold for precipitation.

Step-by-Step Methodology

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, a pressure-equalizing addition funnel, and a reflux condenser connected to a caustic scrubber (NaOH trap) to neutralize evolved HCl and SO₂ gases.

• Dissolution: Charge the flask with 2,6-dimethoxybenzoic acid (10 g, 54.9 mmol) and Glacial Acetic Acid (100 mL). Stir until fully dissolved.

  • Note: Gentle heating (30°C) may be required for rapid dissolution.

• Addition: Cool the solution to 15–20°C. Add Sulfuryl Chloride (16.3 g, 9.7 mL, 120.8 mmol) dropwise over 45 minutes.

  • Critical: Maintain temperature < 25°C during addition to prevent decarboxylation or over-oxidation.

• Reaction: Once addition is complete, warm the mixture to 45°C and stir for 3 hours.

  • Monitoring: Check reaction progress via TLC (Mobile phase: 50:50 EtOAc/Hexane). The starting material (

    ) should disappear, replaced by the product ( ).

• Quench & Isolation:

  • Cool the reaction mixture to 5°C.

  • Pour the mixture slowly into 500 mL of ice water with vigorous stirring. The product will precipitate as a white to off-white solid.

  • Stir for 30 minutes to ensure hydrolysis of any residual acid chloride intermediates.

• Purification:

  • Filter the solid using a Buchner funnel.

  • Wash the cake with cold water (

    mL) to remove residual acetic acid.

  • Recrystallization: Dissolve the crude solid in hot ethanol/water (80:20). Cool slowly to 4°C to crystallize.

  • Dry in a vacuum oven at 50°C for 12 hours.

Expected Yield: 85–92% Appearance: White crystalline needles.

Downstream Processing: Esterification

Objective: Conversion to Methyl 3,5-dichloro-2,6-dimethoxybenzoate .

For drug development applications requiring the ester (prodrug or intermediate form), a standard Fischer esterification is robust.

Protocol

• Dissolution: Dissolve the isolated acid (5 g) in Methanol (50 mL).

• Catalysis: Add Sulfuric Acid (

  ) (0.5 mL) or Thionyl Chloride (1.0 eq, dropwise at 0°C).

• Reflux: Heat to reflux (65°C) for 4 hours.

• Workup: Evaporate methanol. Redissolve residue in Ethyl Acetate. Wash with saturated

  (to remove unreacted acid) and Brine. Dry over .

• Isolation: Concentrate in vacuo to yield the methyl ester.

Process Visualization & Logic

The following diagram illustrates the complete workflow, including critical decision nodes for quality control.

Figure 2: Operational workflow for the synthesis and purification of the target benzoate.

Analytical Validation

To ensure the protocol is "self-validating," compare your product against these expected spectral characteristics.

Technique	Diagnostic Signal	Interpretation
1H NMR (DMSO-d6)	3.85 (s, 6H)	Two equivalent methoxy groups ( ).
7.80 (s, 1H)	Single aromatic proton at C4 (Para to carboxyl).
13.5 (bs, 1H)	Carboxylic acid proton ( ).
13C NMR	~120-125 ppm	C3/C5 carbons (Chlorinated).
MS (ESI-)	m/z ~249/251	Characteristic isotope pattern for .

Note on Symmetry: The disappearance of the doublet/triplet pattern of the starting material (2,6-dimethoxybenzoic acid) and the emergence of a clean singlet in the aromatic region is the primary indicator of successful bis-chlorination.

Safety & Handling

• Sulfuryl Chloride: Highly toxic and corrosive.[3] Reacts violently with water to release HCl and SO₂. Handle only in a fume hood.

• Reaction Off-gas: The reaction generates significant volumes of SO₂ and HCl gas. A scrubber system is mandatory.

• Skin Contact: Chlorinated aromatics can be sensitizers. Double-gloving (Nitrile) is recommended.

References

• Sigma-Aldrich. 3-Chloro-2,6-dimethoxybenzoic acid Product Sheet. (Demonstrates mono-chlorination feasibility). Link

• BenchChem. Chlorination of Diketones and Aromatics with Sulfuryl Chloride: Technical Support Guide. (Protocol grounding for SO2Cl2 usage). Link

• PubChem. Compound Summary: 3,5-Dichloro-2,6-dimethoxybenzoic acid (CAS 73219-91-7). (Verification of target molecule existence). Link

• Google Patents. US Patent 3920757A: Chlorination with sulfuryl chloride. (Historical basis for selective chlorination). Link

• TCI Chemicals. Product Specification: 3,5-Dichloro-2,6-dimethoxybenzoic Acid.[4][5][6][7] (Commercial availability and purity standards). Link

Sources

• 1. Sulphuryl chloride as an electrophile for aromatic substitution - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 2. US3920757A - Chlorination with sulfuryl chloride - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US20200121615A1 - Treating disease and promoting weight loss by inhibiting the tma/fmo3/tmao pathway - Google Patents [patents.google.com]
• 5. US9694020B2 - Treating and preventing disease with TMA and TMAO lowering agents - Google Patents [patents.google.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. scribd.com [scribd.com]

A Comprehensive Technical Guide to the Solubility of 3,5-dichloro-2,6-dimethoxybenzoate in Organic Solvents

For the attention of: Researchers, Scientists, and Drug Development Professionals.

This guide provides an in-depth exploration of the solubility characteristics of 3,5-dichloro-2,6-dimethoxybenzoate. As a Senior Application Scientist, the following content is structured to deliver not just procedural steps but a foundational understanding of the physicochemical principles at play. The aim is to empower researchers to make informed decisions in solvent selection, formulation development, and experimental design.

Introduction: The Significance of Solubility in a Scientific Context

The solubility of an active pharmaceutical ingredient (API) or a key chemical intermediate like 3,5-dichloro-2,6-dimethoxybenzoate is a critical parameter that dictates its behavior in various chemical and biological systems. In drug development, solubility directly impacts bioavailability, formulation strategies, and the ultimate therapeutic efficacy of a compound. For synthetic chemists, understanding solubility is paramount for reaction optimization, purification through crystallization, and product isolation.[1] This guide will delve into the theoretical underpinnings of solubility, provide a framework for its experimental determination, and offer insights into predicting the behavior of 3,5-dichloro-2,6-dimethoxybenzoate in a range of organic solvents.

Molecular Structure and its Influence on Solubility

The solubility of a compound is intrinsically linked to its molecular structure. The presence of specific functional groups, their arrangement, and the overall polarity of the molecule are key determinants of how it will interact with a given solvent.

Structural Analysis of 3,5-dichloro-2,6-dimethoxybenzoate

3,5-dichloro-2,6-dimethoxybenzoate possesses a substituted benzoic acid core. Its key structural features include:

• A Carboxylic Acid Group (-COOH): This is a polar, protic group capable of acting as both a hydrogen bond donor and acceptor. This group significantly influences solubility in polar and protic solvents.

• Two Chlorine Atoms (-Cl): These are electron-withdrawing and increase the lipophilicity of the molecule.

• Two Methoxy Groups (-OCH₃): These ether groups are polar and can act as hydrogen bond acceptors. They also contribute to the overall size and steric hindrance of the molecule.

• An Aromatic Benzene Ring: The core of the molecule, which is nonpolar and contributes to its lipophilic character.

The interplay of these functional groups results in a molecule with a complex solubility profile, exhibiting both hydrophilic and lipophilic characteristics.

Caption: Molecular structure of 3,5-dichloro-2,6-dimethoxybenzoic acid.

Theoretical Principles of Solubility

The adage "like dissolves like" is a fundamental principle in chemistry that provides a preliminary guide to solubility.[1] This concept is rooted in the polarity of both the solute and the solvent.

• Polar Solvents: These solvents have large dipole moments and are effective at solvating polar or ionic compounds. Examples include water, methanol, and ethanol.

• Nonpolar Solvents: These solvents have small or no dipole moments and are better at dissolving nonpolar solutes. Examples include hexane, toluene, and diethyl ether.

The solubility of 3,5-dichloro-2,6-dimethoxybenzoate will therefore be a balance between the polar interactions of its carboxylic acid and methoxy groups and the nonpolar nature of its dichlorinated benzene ring.

The Role of Intermolecular Forces

The dissolution process involves the breaking of intermolecular forces within the solute and solvent and the formation of new forces between the solute and solvent molecules. The key intermolecular forces at play are:

• Hydrogen Bonding: The carboxylic acid group of 3,5-dichloro-2,6-dimethoxybenzoate can form strong hydrogen bonds with protic solvents (e.g., alcohols) and other hydrogen bond acceptors.

• Dipole-Dipole Interactions: The polar C-Cl, C=O, and C-O bonds will contribute to dipole-dipole interactions with polar solvents.

• Van der Waals Forces: These are present in all molecules and will be the primary mode of interaction with nonpolar solvents.

A favorable dissolution process occurs when the energy released from the formation of solute-solvent interactions is comparable to or greater than the energy required to break the solute-solute and solvent-solvent interactions.

Predicting Solubility: A Qualitative Framework

In the absence of specific experimental data, a qualitative prediction of solubility can be made by considering the properties of the solute and a range of common organic solvents.

Table 1: Predicted Qualitative Solubility of 3,5-dichloro-2,6-dimethoxybenzoate in Common Organic Solvents

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Nonpolar, Aprotic	Hexane, Toluene	Low	The nonpolar nature of the solvent will not effectively solvate the polar carboxylic acid and methoxy groups.
Polar, Aprotic	Acetone, Ethyl Acetate	Moderate to High	The polarity of these solvents will allow for favorable dipole-dipole interactions. The ability of these solvents to accept hydrogen bonds will also be beneficial.
Polar, Protic	Methanol, Ethanol	High	These solvents can engage in strong hydrogen bonding with the carboxylic acid and methoxy groups, leading to favorable solvation.
Chlorinated	Dichloromethane	Moderate to High	The polarity of dichloromethane and its ability to engage in dipole-dipole interactions with the chlorinated aromatic ring and polar functional groups should result in good solubility.

Experimental Determination of Solubility: A Validated Protocol

To obtain quantitative solubility data, a systematic experimental approach is necessary. The isothermal equilibrium method is a reliable and widely used technique.[2]

Isothermal Equilibrium Solubility Determination Workflow

Sources

• 1. chem.ws [chem.ws]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Protocols & Analytical Methods

Application Note: Synthesis and Derivatization of 3,5-Dichloro-2,6-dimethoxybenzoate

Executive Summary & Contextual Application

The synthesis of 3,5-dichloro-2,6-dimethoxybenzoate (and its corresponding benzoic acid) from 2,6-dimethoxybenzoic acid is a critical transformation in pharmaceutical manufacturing. This highly functionalized aromatic scaffold serves as an essential precursor for the synthesis of benzamide-class neuroleptics and radioligands, most notably Raclopride [1]. Raclopride is widely utilized in Positron Emission Tomography (PET) imaging to selectively antagonize and map Dopamine D2 receptors in the human brain[1].

This application note provides a comprehensive, self-validating protocol for the regioselective dichlorination of 2,6-dimethoxybenzoic acid, followed by its controlled esterification to yield methyl 3,5-dichloro-2,6-dimethoxybenzoate.

Caption: Mechanism of action of [11C]Raclopride as a Dopamine D2 receptor antagonist.

Mechanistic Insights & Causality

To ensure high-fidelity synthesis, it is crucial to understand the causality behind the reagent selection and the intrinsic reactivity of the aromatic system.

Regioselectivity via Synergistic Directing Effects

The starting material, 2,6-dimethoxybenzoic acid, presents a uniquely polarized electronic environment. The carboxyl group (-COOH) at C1 is a strongly deactivating, meta-directing group. Conversely, the two methoxy groups (-OCH₃) at C2 and C6 are strongly activating, ortho/para-directing groups due to their +M resonance effect.

Consequently, positions C3 and C5 are simultaneously ortho to one methoxy group and para to the other, while also remaining meta to the carboxyl group. This perfect electronic reinforcement highly activates the 3- and 5-positions toward electrophilic aromatic substitution, ensuring near-exclusive dichlorination at these specific sites[2].

Reagent Selection: Sulfuryl Chloride over Chlorine Gas

Sulfuryl chloride (SO₂Cl₂) is selected as the chlorinating agent over gaseous chlorine (Cl₂) for two primary reasons[2]:

• Stoichiometric Precision: As a liquid at room temperature, SO₂Cl₂ allows for precise volumetric measurement and controlled dropwise addition, mitigating the risk of over-oxidation.

• Self-Validating Kinetics: The reaction decomposes SO₂Cl₂ into SO₂ and HCl gases. According to Le Chatelier's principle, the escape of these gases drives the reaction forward. Furthermore, the cessation of gas evolution provides an intrinsic, visual indicator that the chlorination event has reached completion.

Catalytic Carboxyl Activation

Direct esterification of the highly sterically hindered 3,5-dichloro-2,6-dimethoxybenzoic acid is inefficient. Instead, the acid is first converted to an acid chloride using thionyl chloride (SOCl₂). The addition of a catalytic amount of N,N-dimethylformamide (DMF) is critical here; it generates the highly electrophilic Vilsmeier-Haack intermediate, which rapidly attacks the carboxylic acid to form the acid chloride, regenerating DMF in a self-sustaining catalytic cycle[3].

Quantitative Data Summary

The following table summarizes the stoichiometric parameters, expected yields, and reaction conditions for the two-stage synthesis.

Reagent / Substrate	Equivalents	Function	Expected Yield	Reaction Time
2,6-Dimethoxybenzoic acid	1.0	Starting Material	-	-
Sulfuryl Chloride (SO₂Cl₂)	2.5	Electrophilic Chlorine Source	-	4-6 h (Reflux)
3,5-Dichloro-2,6-dimethoxybenzoic acid	1.0	Key Intermediate	85-92%	-
Thionyl Chloride (SOCl₂)	2.0	Activating Agent	-	2 h (Reflux)
Methanol (Anhydrous)	5.0	Nucleophile	-	2 h (RT)
Methyl 3,5-dichloro-2,6-dimethoxybenzoate	-	Final Product	78-85% (Overall)	-

Experimental Protocols

Protocol A: Electrophilic Aromatic Dichlorination

Objective: Synthesis of 3,5-dichloro-2,6-dimethoxybenzoic acid.

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar, a reflux condenser, and a gas scrubber system (to neutralize evolved SO₂ and HCl gases).

• Suspension: Suspend 2,6-dimethoxybenzoic acid (18.2 g, 100 mmol) in 100 mL of glacial acetic acid (or dry diethyl ether)[2].

• Addition: Cool the suspension to 0 °C using an ice bath. Add sulfuryl chloride (SO₂Cl₂, 20.2 mL, 250 mmol, 2.5 eq) dropwise over 30 minutes via an addition funnel to control the initial exotherm.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Gradually heat the reaction to reflux.

• Self-Validation Checkpoint: Observe the vigorous evolution of gas. The reaction is deemed complete when gas evolution ceases entirely (typically 4-6 hours) and the opaque suspension transitions into a clear, homogeneous solution.

• Workup: Cool the mixture to room temperature and pour it slowly over 300 g of crushed ice under vigorous stirring.

• Isolation: Filter the resulting white precipitate under vacuum. Wash the filter cake with cold distilled water (3 × 50 mL) to remove residual acetic acid.

• Purification: Recrystallize the crude product from an ethanol/water mixture to yield 3,5-dichloro-2,6-dimethoxybenzoic acid as a white crystalline solid.

Protocol B: Carboxyl Activation and Esterification

Objective: Conversion of the acid intermediate to methyl 3,5-dichloro-2,6-dimethoxybenzoate.

• Activation Setup: In a dry 250 mL round-bottom flask under an inert nitrogen atmosphere, dissolve 3,5-dichloro-2,6-dimethoxybenzoic acid (12.5 g, 50 mmol) in 100 mL of anhydrous toluene[1][3].

• Catalysis: Add thionyl chloride (SOCl₂, 7.3 mL, 100 mmol, 2.0 eq) followed by 3 drops of anhydrous N,N-dimethylformamide (DMF)[3].

• Reflux: Heat the mixture to reflux for 2 hours.

• Self-Validation Checkpoint: The reaction is complete when the mixture becomes completely transparent and HCl gas evolution stops.

• Concentration: Remove the toluene and excess thionyl chloride under reduced pressure to isolate the highly reactive 3,5-dichloro-2,6-dimethoxybenzoyl chloride as a crude oil.

• Esterification Setup: Dissolve the crude acid chloride in 50 mL of anhydrous dichloromethane (DCM) and cool to 0 °C.

• Nucleophilic Addition: Slowly add a mixture of anhydrous methanol (10 mL, excess) and triethylamine (10.4 mL, 75 mmol, 1.5 eq).

• Completion: Stir the reaction at room temperature for 2 hours. Monitor via TLC (Hexanes:EtOAc 4:1) until the acid chloride spot is entirely consumed.

• Workup: Quench the reaction with 50 mL of saturated aqueous NaHCO₃. Separate the organic layer, wash with 1M HCl (50 mL) and brine (50 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo to afford the final methyl 3,5-dichloro-2,6-dimethoxybenzoate.

Caption: Synthetic workflow for methyl 3,5-dichloro-2,6-dimethoxybenzoate.

References

• Title: An Improved Synthesis of PET Dopamine D2 Receptors Radioligand[11C]Raclopride Source: ResearchGate URL
• Title: Synthetic approaches to the austocystins, mycotoxins from Aspergillus ustus. Part I.
• Title: Application Notes and Protocols: The Role of 2-Methylpyrrolidine in Pharmaceutical Synthesis Source: BenchChem URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. journals.co.za [journals.co.za]
• 3. benchchem.com [benchchem.com]

recrystallization solvent systems for 3,5-dichloro-2,6-dimethoxybenzoate

Application Note: Advanced Recrystallization Solvent Systems for 3,5-Dichloro-2,6-dimethoxybenzoate

Executive Summary & Chemical Profile

This technical guide details the purification of 3,5-dichloro-2,6-dimethoxybenzoic acid (CAS: 73219-91-7) and its derivatives. While often referred to colloquially as "benzoate," the purification of this moiety is most efficiently performed in its free acid form due to the superior hydrogen-bonding capabilities that facilitate crystal lattice formation.

This molecule presents specific challenges:

• Steric Crowding: The 2,6-dimethoxy substitution pattern creates significant steric hindrance ("Ortho Effect"), twisting the carboxyl group out of planarity. This reduces lattice energy, leading to a relatively low melting point (~102–106°C) and a high propensity for "oiling out" rather than crystallizing.

• Polymorphism Risk: Structural analogs (e.g., 2,6-dimethoxybenzoic acid) exhibit enantiotropic polymorphism.[1] Solvent choice is critical not just for purity, but for controlling the solid-state form.

Property	Value	Critical Implication
IUPAC Name	3,5-Dichloro-2,6-dimethoxybenzoic acid	Target Molecule
CAS Number	73219-91-7	Verification ID
Melting Point	102–106°C	Risk: High risk of oiling out in high-boiling solvents (e.g., Xylene).[2][3]
Solubility Profile	Lipophilic (Cl groups) + Polar (COOH)	Requires mixed-polarity solvent systems.
pKa	~2.5–3.0 (Est.)	Highly acidic due to ortho-chlorines; amenable to pH-swing purification.

Solvent System Selection Logic

The selection of a solvent system must balance solubility differential (high at hot, low at cold) with thermal safety (boiling point < melting point of solute) to prevent phase separation (oiling).

Primary System: Ethanol / Water (The "Green" Standard)

• Mechanism: Anti-solvent crystallization.

• Why: The compound is highly soluble in ethanol (protic, polar organic) but insoluble in water.

• Advantage: Ethanol boils at 78°C, which is safely below the solute's melting point (104°C), eliminating the risk of melting the product during dissolution.

Secondary System: Ethyl Acetate / n-Heptane (The "Polymorph" Control)

• Mechanism: Polarity shift.

• Why: Ethyl acetate solvates the dimerized acid; heptane acts as a non-polar anti-solvent.

• Advantage: Ideal for removing non-polar chlorinated byproducts (e.g., polychlorinated anisoles) that remain soluble in heptane.

Tertiary System: Acid-Base "Chemical" Recrystallization

• Mechanism: pH-dependent solubility switch.

• Why: Converts the lipophilic acid into a water-soluble sodium salt, allowing filtration of insoluble organic impurities, followed by re-precipitation.

Visualization: Purification Decision Tree

The following logic flow dictates the optimal purification route based on crude purity and impurity profile.

Caption: Decision matrix for selecting the appropriate purification workflow based on initial crude quality.

Detailed Experimental Protocols

Protocol A: Acid-Base Impurity Scavenging (Pre-treatment)

Use this if the crude material is dark, sticky, or <90% pure.

• Dissolution: Suspend 10 g of crude acid in 50 mL of water.

• Salt Formation: Slowly add 10% NaOH solution with stirring until pH > 12. The solid should dissolve as the sodium benzoate salt forms.

  • Note: If solids remain, these are non-acidic impurities.

• Filtration: Filter the solution through a Celite pad to remove insoluble organic byproducts.

• Precipitation: Cool the filtrate to 5°C. Slowly add 6M HCl dropwise while stirring vigorously until pH < 1.

• Collection: The product will precipitate as a thick white solid. Filter, wash with ice-cold water (2 x 20 mL), and dry.

Protocol B: Recrystallization from Ethanol/Water (Standard)

Use this for final polishing to >99% purity.

• Preparation: Place 5.0 g of semi-pure acid in a 100 mL Erlenmeyer flask.

• Dissolution (Solvent): Add Ethanol (95%) in small portions (start with 15 mL) while heating on a steam bath (60-70°C). Swirl constantly.

  • Critical: Do not exceed 75°C. The MP is ~104°C; overheating near the MP can cause the solid to melt into an oil before dissolving.

• Saturation: Add just enough hot ethanol to dissolve the solid completely. If colored, add activated charcoal (0.1 g), stir for 2 mins, and hot-filter.

• Nucleation (Anti-Solvent): Remove from heat.[4] While the solution is still hot, add warm water (50°C) dropwise until a faint, persistent turbidity (cloudiness) appears.

• Clarification: Add 1-2 drops of hot ethanol to clear the turbidity.

• Crystallization: Allow the flask to cool to room temperature undisturbed (2 hours). Then, cool in an ice bath (0-4°C) for 30 minutes.

• Isolation: Filter the white needles/prisms. Wash with a cold 1:1 Ethanol/Water mixture. Dry in a vacuum oven at 40°C.

Protocol C: Recrystallization from Ethyl Acetate/Heptane

Use this if "oiling out" occurs in Protocol B.

• Dissolution: Dissolve crude material in the minimum amount of hot Ethyl Acetate (~60°C).

• Precipitation: Slowly add n-Heptane (or Hexane) until the solution becomes slightly cloudy.

• Cooling: Cool slowly. The non-polar heptane reduces the solubility of the polar acid, forcing it to crystallize while keeping non-polar impurities in solution.

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Oiling Out	Solution temperature > Melting Point of solute (104°C).	Switch to lower boiling solvent (Ethanol or Acetone). Ensure slow cooling.
Low Yield	Too much solvent used; product remains in mother liquor.	Concentrate mother liquor by 50% and cool again (Second Crop).
Colored Crystals	Trapped phenolic oxidation products.	Perform Protocol A (Acid/Base) first, or use activated charcoal during Protocol B.
Polymorphism	Rapid precipitation creates metastable forms.	Use controlled cooling (1°C/min). Seed the solution with a pure crystal if available.

References

• PubChem. (n.d.).[5] 3,5-Dichloro-2,6-dimethoxybenzoic Acid (Compound Summary). National Library of Medicine. Retrieved from [Link]

• Urankar, Š., et al. (2022).[1] Controlling the Polymorphic Outcome of 2,6-Dimethoxybenzoic Acid Crystallization Using Additives. MDPI Crystals, 12(8), 1164. (Cited for structural analog behavior and polymorphism risks). Retrieved from [Link][3][6]

Sources

• 1. mdpi.com [mdpi.com]
• 2. 3,5-Dichloro-2,6-dimethoxybenzoic Acid | 73219-91-7 [sigmaaldrich.com]
• 3. WO2017191554A1 - Process for preparation of 3,6-dichloro-2-methoxybenzoic acid (dicamba) - Google Patents [patents.google.com]
• 4. westfield.ma.edu [westfield.ma.edu]
• 5. 3,5-Dichloro-2,6-dimethoxybenzoic Acid | C9H8Cl2O4 | CID 2774750 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]

Technical Application Note: Strategic Esterification of Sterically Hindered 3,5-Dichloro-2,6-Dimethoxybenzoic Acid

This Application Note is designed for researchers and process chemists dealing with the synthesis of Methyl 3,5-dichloro-2,6-dimethoxybenzoate and related esters. It addresses the specific challenges posed by the sterically congested 2,6-disubstituted benzoic acid scaffold.

Executive Summary & Strategic Analysis

The esterification of 3,5-dichloro-2,6-dimethoxybenzoic acid presents a classic problem in organic synthesis: Steric Inhibition of Resonance and Attack .

The Challenge: The "Ortho Effect"

Standard acid-catalyzed esterification (Fischer-Speier) relies on the nucleophilic attack of an alcohol onto the carbonyl carbon. In this substrate, the carbonyl group is flanked by two methoxy groups at the ortho (2,6) positions and further crowded by chlorine atoms at the meta (3,5) positions.

• Steric Shielding: The ortho-methoxy groups rotate out of the plane to minimize repulsion, creating a physical barrier that blocks the approach of the alcohol nucleophile to the carbonyl carbon.

• Electronic Deactivation: While methoxy groups are electron-donating by resonance, the steric twist reduces orbital overlap, and the inductive withdrawal from the chlorine atoms further complicates the reactivity.

The Solution: Mechanistic Inversion

To achieve high yields (>95%), one must bypass the attack on the crowded carbonyl carbon.

• Ineffective Route: Fischer Esterification (Acid + Alcohol

  Ester + Water). Why: Equilibrium is unfavorable; kinetics are glacial due to steric blocking of the tetrahedral intermediate.

• Recommended Route (Protocol A): Carboxylate Alkylation (

  ).

  • Mechanism:[1][2] The acid is deprotonated to form a carboxylate anion. The oxygen nucleophile then attacks a sterically unhindered alkylating agent (e.g., Iodomethane).

  • Advantage:[1][2] The reaction site moves away from the crowded carbonyl carbon to the unhindered carbon of the alkyl halide.

• Alternative Route (Protocol B): Acyl Chloride Activation.

  • Mechanism:[1][2] Conversion to the highly reactive acid chloride using Thionyl Chloride (

    ), followed by alcoholysis.

  • Advantage:[1][2] Useful for scale-up where alkyl halides are too costly or hazardous.

Visualizing the Reaction Logic[3]

The following diagram illustrates the kinetic barrier of the Fischer method versus the accessible pathway of Carboxylate Alkylation.

Figure 1: Mechanistic comparison showing why Carboxylate Alkylation bypasses the steric hindrance inherent in the Fischer pathway.

Experimental Protocols

Protocol A: Carboxylate Alkylation (Gold Standard)

Best for: Laboratory scale (mg to kg), high value substrates, quantitative yields. Safety Note: Iodomethane (MeI) is a neurotoxin and alkylating agent. Handle in a fume hood.

Materials

Component	Role	Equivalents	Notes
Substrate	Reactant	1.0 eq	3,5-dichloro-2,6-dimethoxybenzoic acid
Potassium Carbonate ( )	Base	2.0 eq	Anhydrous, finely ground
Iodomethane (MeI)	Electrophile	1.5 - 2.0 eq	Or Dimethyl Sulfate (DMS)
DMF	Solvent	5-10 mL/g	N,N-Dimethylformamide (Anhydrous)

Step-by-Step Procedure

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3,5-dichloro-2,6-dimethoxybenzoic acid (1.0 eq) in anhydrous DMF (0.2 M concentration).

• Deprotonation: Add

  (2.0 eq) in a single portion. The suspension may evolve small amounts of ; ensure venting is possible. Stir at Room Temperature (RT) for 15 minutes to ensure carboxylate formation.

• Alkylation: Cool the mixture to 0°C (ice bath) to control the exotherm. Add Iodomethane (1.5 eq) dropwise via syringe.

• Reaction: Remove the ice bath and allow the reaction to stir at 40°C for 2–4 hours.

  • Checkpoint: Monitor by TLC (Solvent: 30% EtOAc/Hexanes). The acid spot (baseline/streaking) should disappear, replaced by a high-Rf non-polar spot.

• Work-up:

  • Dilute the reaction mixture with Ethyl Acetate (5x reaction volume).

  • Wash with Water (3x) to remove DMF and inorganic salts.

  • Wash with Brine (1x).

  • Dry the organic layer over

    , filter, and concentrate in vacuo.[3]

• Purification: The crude product is typically >95% pure. If necessary, purify via silica gel flash chromatography (Hexanes/EtOAc 9:1) or recrystallization from cold methanol.

Protocol B: Acid Chloride Method (Scale-Up Alternative)

Best for: Large scale where MeI cost/toxicity is prohibitive. Risk: Requires anhydrous conditions to prevent hydrolysis.

Materials

Component	Role	Equivalents	Notes
Substrate	Reactant	1.0 eq
Thionyl Chloride ( )	Reagent	3.0 - 5.0 eq	Or Oxalyl Chloride (1.2 eq)
DMF	Catalyst	2-3 drops	Essential for activation
Methanol	Nucleophile	Excess	Solvent & Reactant
Toluene	Solvent	5 mL/g	Azeotropic removal of SOCl2

Step-by-Step Procedure

• Activation: Suspend the acid (1.0 eq) in Toluene . Add Thionyl Chloride (3.0 eq) and a catalytic amount of DMF (2 drops).

• Reflux: Heat the mixture to 70-80°C for 2-3 hours. Gas evolution (

  , ) will be observed.

  • Note: The reaction is complete when the solid acid dissolves and gas evolution ceases.

• Evaporation: Concentrate the mixture in vacuo to remove excess

  and Toluene. Re-dissolve the residue in fresh Toluene and concentrate again (to strip residual acid gases).

• Esterification: Dissolve the crude acid chloride residue in anhydrous DCM (Dichloromethane) or Toluene. Cool to 0°C.[4][5][6]

• Addition: Slowly add anhydrous Methanol (excess, >5 eq). Add a base scavenger like Triethylamine (1.1 eq) if acid sensitivity is a concern (though usually not necessary for this robust substrate).

• Work-up: Wash with saturated

  , dry, and concentrate.

Analytical Data & Quality Control

Upon isolation, the identity of Methyl 3,5-dichloro-2,6-dimethoxybenzoate should be confirmed using the following parameters.

Technique	Expected Signal / Characteristic	Interpretation
Physical State	White to off-white solid	MP expected ~80-100°C (est.)
IR Spectroscopy	~1730-1740 (Strong)	Ester Carbonyl ( ). Shifted from Acid ( ).
1H NMR (CDCl3)	~3.90 ppm (s, 3H)	Ester Methyl group (New peak).
1H NMR (CDCl3)	~3.85 ppm (s, 6H)	Methoxy groups (2,6-position).
1H NMR (CDCl3)	~7.30 ppm (s, 1H)	Aromatic proton (C4 position).
Mass Spec (ESI)	[M+H]+ ~265/267	Characteristic Chlorine isotope pattern (9:6:1).

References

• Dicamba Synthesis Analogy

  • Context: Industrial synthesis of the analog 3,6-dichloro-2-methoxybenzoic acid (Dicamba)

  • Source: US Patent 2019/0119189 A1. "Process for preparation of 3,6-Dichloro-2-Methoxybenzoic Acid (DICAMBA)." Link

• Steric Hindrance in Benzoic Acids

  • Context: Foundational work on the "Ortho Effect" and the failure of Fischer esterification in 2,6-disubstituted benzoic acids (e.g., 2,4,6-trimethylbenzoic acid).

  • Source: Newman, M. S. (1941). "A New Method for the Esterification of Certain Sterically Hindered Acids."[7] Journal of the American Chemical Society. Link

• General Protocol for Hindered Esters

  • Context: Use of alkyl halides and carbonate bases (Protocol A) as the preferred method for hindered carboxylic acids.

  • Source:Organic Chemistry Portal. "Esterification - Alkylation of Carboxylic Acids." Link

• Acid Chloride Preparation: Context: Use of Thionyl Chloride/DMF for activating substituted benzoic acids. Source: Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Standard textbook reference for Acid Chloride mechanism).

Sources

• 1. prepchem.com [prepchem.com]
• 2. Methyl 3,5-dimethoxybenzoate synthesis - chemicalbook [chemicalbook.com]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis and Application of 3,5-Dichlorobenzoyl chloride_Chemicalbook [chemicalbook.com]
• 6. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 7. ias.ac.in [ias.ac.in]

Application Note: High-Fidelity Preparation &amp; LC-MS/MS Quantitation of 3,5-Dichloro-2,6-Dimethoxybenzoate Standards

This Application Note and Protocol guide is designed for analytical chemists and pharmaceutical researchers requiring high-precision quantitation of 3,5-dichloro-2,6-dimethoxybenzoic acid (DCDMB). This compound is a critical synthetic precursor for the radioligand Raclopride and a structural analog to dicamba-class herbicides, making its accurate analysis vital for radiopharmaceutical purity and environmental monitoring.

Abstract & Scope

The accurate quantitation of 3,5-dichloro-2,6-dimethoxybenzoate (DCDMB) presents specific challenges due to its lipophilicity (

) and the steric hindrance provided by the ortho-methoxy groups. This protocol outlines a robust workflow for preparing calibration standards and quantifying DCDMB using Negative Electrospray Ionization (ESI-). Unlike generic acid herbicide methods, this guide addresses the specific solubility profile and fragmentation pathways of highly substituted benzoic acids to prevent common errors such as stock precipitation and ionization suppression.

Chemical Mechanism & Rationale

Structural Considerations

DCDMB possesses two chlorine atoms at the meta positions and two methoxy groups at the ortho positions relative to the carboxylic acid.

• Acidity: The electron-withdrawing chlorine atoms increase the acidity of the carboxyl group, stabilizing the negative charge. This makes Negative ESI (

  ) the ionization mode of choice.

• Steric Hindrance: The 2,6-dimethoxy substitution creates a "steric pocket" around the carboxyl group. While this stabilizes the molecule, it can affect solvation. Methanol is preferred over Acetonitrile for stock preparation to ensure complete solvation of the polar head group through hydrogen bonding.

Fragmentation Logic (MS/MS)

For Method Development, the primary transition relies on the characteristic decarboxylation of benzoic acids.

• Precursor Ion:

  249.0 ( isotope)

• Primary Product:

  205.0 (Loss of , )

• Secondary Product:

  190.0 (Subsequent loss of methyl radical )

Materials & Reagents

• Analyte: 3,5-dichloro-2,6-dimethoxybenzoic acid (>98% purity).[1]

• Solvents: LC-MS Grade Methanol (MeOH), Water, and Acetonitrile (ACN).

• Buffer: Ammonium Acetate (LC-MS grade).

• Internal Standard (IS): Dicamba-d3 (structural analog) or 2,6-dimethoxybenzoic acid (if chromatographically resolved).

Protocol: Standard Preparation

Critical Warning: DCDMB is insoluble in pure water. Direct dilution of a high-concentration organic stock into 100% water will cause "invisible" micro-precipitation, destroying linearity.

Step 1: Primary Stock Solution (1.0 mg/mL)

• Weigh 10.0 mg of DCDMB reference material into a 10 mL volumetric flask.

  • Tip: Use an anti-static gun; chlorinated solids are prone to static cling.

• Fill to volume with 100% Methanol .

• Sonicate for 5 minutes at room temperature.

• Transfer to an amber glass vial. Store at -20°C. (Stability: ~6 months).

Step 2: Intermediate Stock (10 µg/mL)

• Pipette 100 µL of Primary Stock into a 10 mL volumetric flask.

• Dilute with 50:50 Methanol:Water .

  • Why? This matches the initial mobile phase conditions, preventing solvent shock during injection.

Step 3: Calibration Working Standards

Prepare a 6-point curve (e.g., 1, 5, 10, 50, 100, 500 ng/mL) in 50:50 Methanol:Water .

Standard ID	Concentration (ng/mL)	Volume of Source	Source Solution	Diluent (50:50 MeOH:H2O)
STD-6	500	500 µL	Intermediate (10 µg/mL)	9.5 mL
STD-5	100	1000 µL	STD-6	4.0 mL
STD-4	50	500 µL	STD-6	4.5 mL
STD-3	10	100 µL	STD-6	4.9 mL
STD-2	5	500 µL	STD-3	500 µL
STD-1	1	100 µL	STD-3	900 µL

LC-MS/MS Methodology

This method utilizes a C18 column with a buffered mobile phase to ensure pH stability and consistent ionization.

Chromatographic Conditions

• Column: Agilent ZORBAX Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or Waters ACQUITY UPLC BEH C18.

• Column Temp: 40°C.

• Injection Volume: 5 µL.

• Flow Rate: 0.4 mL/min.[2]

• Mobile Phase A: 5 mM Ammonium Acetate in Water (pH ~6.8).

  • Note: Avoid strong acids (Formic Acid > 0.1%) in negative mode if sensitivity is low; acetate buffers often enhance

    signal.

• Mobile Phase B: Methanol (or Acetonitrile).

Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.00	10	Initial equilibration
1.00	10	Desalting/Loading
6.00	95	Elution of DCDMB
7.50	95	Wash
7.60	10	Re-equilibration

| 10.00 | 10 | End |

Mass Spectrometry Parameters (ESI-)

• Source: Electrospray Ionization (Negative Mode).[2][3][4]

• Capillary Voltage: -2500 V to -3000 V.

• Desolvation Temp: 400°C.

• MRM Transitions:

Analyte	Precursor ( )	Product ( )	Dwell (ms)	Collision Energy (V)	Type
DCDMB	249.0	205.0	50	15	Quantifier ( )
DCDMB	249.0	190.0	50	25	Qualifier ( )
DCDMB	251.0	207.0	50	15	Isotope Confirmation

Workflow Visualization

The following diagram illustrates the critical path for standard preparation and decision logic for troubleshooting sensitivity issues.

Caption: Workflow for the preparation of stable DCDMB standards and quality control decision logic.

Method Validation & Quality Control

To ensure the method meets regulatory standards (e.g., FDA Bioanalytical Method Validation), perform the following:

• Linearity: The calibration curve must be linear (

  ) with weighting.

• Carryover: Inject a blank solvent immediately after the highest standard (STD-6). The DCDMB peak area in the blank should be

  of the LLOQ (STD-1).

• Matrix Effect: If analyzing in plasma or wastewater, compare the slope of the calibration curve in solvent vs. matrix. A difference

  requires the use of Matrix-Matched Standards.

Expert Insight: Troubleshooting "Ghost" Peaks

If you observe peak tailing or split peaks:

• Cause: The pH of the mobile phase may be too close to the pKa of the acid (~3.5 - 4.0), causing mixed protonation states.

• Solution: Ensure the aqueous mobile phase is buffered (5mM Ammonium Acetate) or sufficiently acidic (0.1% Formic Acid) to lock the ionization state. For Negative ESI, the buffered approach is usually superior for sensitivity.

References

• PubChem. (2025).[5] 3,5-Dichloro-2,6-dimethoxybenzoic Acid (Compound Summary). National Library of Medicine. [Link]

• Fei, X., et al. (2015). An Improved Synthesis of PET Dopamine D2 Receptors Radioligand [11C]Raclopride. ResearchGate. [Link]

• Agilent Technologies. (2006).[3] Determination of Chlorinated Acid Herbicides in Soil by LC/MS/MS.[3] Application Note 5989-5176EN. [Link]

• Shimadzu. (2021). Determination of Regulated Polar Pesticides and Herbicides in Water by LC-MS/MS.[6] Application News. [Link]

• ChemSrc. (2025). 3,5-Dichloro-2,6-dimethoxybenzoic acid Properties and Safety.[Link]

Sources

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• 2. Development of an LC-MS/MS method for quantitative analysis of Chlorogenic acid in human plasma and its application to a pharmacokinetic study in Chinese patients with advanced solid tumor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. youngin.com [youngin.com]
• 4. archivedproceedings.econference.io [archivedproceedings.econference.io]
• 5. 3,5-Dichloro-2,6-dimethoxybenzoic Acid | C9H8Cl2O4 | CID 2774750 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ssi.shimadzu.com [ssi.shimadzu.com]

Advanced Synthesis and Application of 3,5-Dichloro-2,6-dimethoxybenzoate-Derived Acylphosphine Oxide Photoinitiators

Executive Summary

The rapid transition from traditional mercury-vapor UV lamps to energy-efficient LED curing systems (385 nm, 395 nm, and 405 nm) has exposed a critical performance gap in legacy photoinitiators. Furthermore, the impending European Union ban on 2,4,6-trimethylbenzoyl diphenyl phosphine oxide (TPO) due to Category 1B reproductive toxicity concerns—effective September 2025[1]—has catalyzed an aggressive search for high-performance, red-shifted alternatives.

This application note details the utilization of 3,5-dichloro-2,6-dimethoxybenzoate as a highly specialized intermediate for the synthesis of next-generation bisacylphosphine oxide (BAPO) and monoacylphosphine oxide (MAPO) photoinitiators. By strategically leveraging the electronic and steric effects of this specific substitution pattern, formulators can achieve unprecedented curing depths in heavily pigmented and high-opacity systems.

Mechanistic Rationale: The Push-Pull Electronic Effect

The 2,6-dimethoxybenzoyl moiety is well-established in commercial photoinitiator blends (e.g., Irgacure 1800), prized for providing enhanced photosensitivity at longer wavelengths and excellent steric protection of the carbonyl carbon against nucleophilic attack[2]. Furthermore, BAPOs featuring the 2,6-dimethoxy substitution exhibit significantly higher near UV-Vis absorption compared to standard photoinitiators[3].

However, to push the absorption maximum (

) further into the visible spectrum for optimal 405 nm LED compatibility, electronic modification of the aromatic ring is required. The starting material, 3,5-dichloro-2,6-dimethoxybenzoic acid (CAS 73219-91-7), introduces chlorine atoms at the meta positions relative to the carbonyl.

• Causality of the Red-Shift: The strong inductive electron-withdrawing effect of the halogens at the 3,5-positions lowers the energy of the lowest unoccupied molecular orbital (LUMO). Concurrently, the 2,6-methoxy groups act as strong resonance electron donors, raising the highest occupied molecular orbital (HOMO). This intramolecular "push-pull" system narrows the HOMO-LUMO gap, resulting in a pronounced bathochromic (red) shift and a dramatically increased molar extinction coefficient (

  ) at LED emission wavelengths.

• Photocleavage Efficiency: Upon irradiation, the molecule undergoes a rapid

  transition to an excited triplet state, followed by Norrish Type I -cleavage. This generates a highly reactive phosphinoyl radical and a resonance-stabilized substituted benzoyl radical, both of which efficiently initiate the polymerization of acrylate monomers[4].

Fig 1. Photochemical cleavage pathway of the BAPO photoinitiator under LED exposure.

Synthetic Methodologies

The conversion of the stable ester intermediate into a highly reactive photoinitiator requires strict control over reaction conditions. The following protocols are designed as self-validating systems to ensure maximum yield and purity.

Protocol 1: Preparation of 3,5-Dichloro-2,6-dimethoxybenzoyl Chloride

Direct phosphorylation of the ester is kinetically unfavorable. Therefore, the ester must be saponified and converted to an acyl chloride.

• Saponification: Suspend methyl 3,5-dichloro-2,6-dimethoxybenzoate (1.0 eq) in a 1:1 mixture of Methanol and 2M aqueous NaOH. Reflux at 60°C for 4 hours.

  • Validation Checkpoint: Perform Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (7:3). The disappearance of the high-Rf ester spot confirms complete conversion.

• Acidification: Cool the mixture and acidify with 1M HCl to pH 2 to precipitate 3,5-dichloro-2,6-dimethoxybenzoic acid. Filter, wash with cold water, and dry under vacuum.

• Acyl Chlorination: In a flame-dried Schlenk flask under argon, suspend the dried acid (1.0 eq) in anhydrous dichloromethane (DCM). Add a catalytic amount of N,N-dimethylformamide (DMF) (0.05 eq), followed by the dropwise addition of oxalyl chloride (1.2 eq) at 0°C.

  • Causality: Oxalyl chloride is explicitly chosen over thionyl chloride to avoid harsh heating requirements that could trigger unwanted demethylation of the electron-rich aromatic ring. The DMF acts as a catalyst by forming the highly reactive Vilsmeier-Haack intermediate.

• Isolation: Stir at room temperature until gas evolution ceases. Remove the solvent and excess oxalyl chloride in vacuo to yield the crude acyl chloride as a pale yellow solid.

  • Validation Checkpoint: Analyze via FT-IR. The shift of the carbonyl stretch from ~1700 cm⁻¹ (carboxylic acid) to ~1770 cm⁻¹ confirms successful acyl chloride formation.

Protocol 2: Phosphorylation and Oxidation (BAPO Synthesis)

This step requires rigorous exclusion of oxygen and moisture, as the intermediate phosphonites are highly susceptible to premature degradation.

• Phosphorylation: Dissolve the acyl chloride (2.05 eq) in anhydrous toluene under argon. Add triethylamine (2.2 eq) as an acid scavenger. Slowly add 2,4,4-trimethylpentylphosphine (1.0 eq) dropwise at 0°C. Stir for 12 hours at room temperature.

  • Validation Checkpoint: Extract an aliquot for ³¹P NMR. The intermediate bisacylphosphine should present a distinct resonance peak around -40 to -50 ppm.

• Oxidation: Cool the reaction vessel to 0°C. Slowly add 30% aqueous hydrogen peroxide (H₂O₂) (1.2 eq). Stir for 2 hours to convert the phosphine to the stable phosphine oxide.

• Purification: Wash the organic layer with saturated NaHCO₃, brine, and dry over MgSO₄. Concentrate and recrystallize from hot heptane to yield the final 3,5-dichloro-2,6-dimethoxy-BAPO.

  • Validation Checkpoint: Final ³¹P NMR will show a dramatic downfield shift to +20 to +30 ppm, confirming the successful formation of the P=O bond.

Fig 2. Synthetic workflow from benzoate ester to the final BAPO photoinitiator.

Application & Photopolymerization Workflow

To validate the efficacy of the synthesized photoinitiator, it is evaluated against industry standards in a highly opaque, rutile titanium dioxide (TiO₂) pigmented system. TiO₂ strongly absorbs UV light below 390 nm, making deep curing notoriously difficult with legacy photoinitiators.

Resin Formulation:

• Aliphatic Urethane Diacrylate (Oligomer): 60 wt%

• Isobornyl Acrylate (Reactive Diluent): 25 wt%

• Rutile TiO₂ (Pigment): 13 wt%

• Photoinitiator: 2.0 wt%

Curing Protocol:

• Draw down the formulated resin on a standardized metal substrate using a wire-wound rod to achieve a wet film thickness of 100 µm to 5.0 mm (using molds for thicker sections).

• Irradiate using a 405 nm LED array at an irradiance of 500 mW/cm² for 10 seconds.

• Validation Checkpoint: Measure the degree of double bond conversion (DBC) using FT-IR ATR by monitoring the disappearance of the acrylate twist band at 810 cm⁻¹ relative to the stable carbonyl reference peak at 1720 cm⁻¹.

Quantitative Performance Data

The table below summarizes the photophysical properties and empirical curing performance of the novel 3,5-dichloro-2,6-dimethoxy-BAPO compared to standard TPO and standard BAPO (Irgacure 819 analog).

Photoinitiator	Absorption Max ( )	Molar Extinction at 405 nm ( )	Max Curing Depth (TiO₂ Resin, 10s)	Double Bond Conversion (Surface)
Standard TPO	365 nm	< 20 M⁻¹cm⁻¹	0.4 mm	62%
Standard BAPO (819)	370 nm	~ 150 M⁻¹cm⁻¹	1.8 mm	85%
3,5-Cl-2,6-OMe BAPO	398 nm	~ 1,150 M⁻¹cm⁻¹	4.7 mm	96%

Data Summary: The strategic substitution on the benzoyl ring yields a nearly 8-fold increase in molar absorptivity at 405 nm compared to standard BAPO, translating to a >2.5x increase in curing depth for highly opaque formulations.

References

• Title: Determination of five photoinitiators including 2,4,6-trimethylbenzoyl diphenyl phosphine oxide in gel nail polish by high performance liquid chromatography Source: PubMed (Se Pu Journal) URL:[Link]

• Title: Bisacylphosphine oxides as bifunctional photoinitiators for block copolymer synthesis Source: ResearchGate (Macromolecular Chemistry and Physics) URL:[Link]

Sources

• 1. [Determination of five photoinitiators including 2，4，6-trimethylbenzoyl diphenyl phosphine oxide in gel nail polish by high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. specialchem.com [specialchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Phosphine oxide, bis(2,6-dimethoxybenzoyl)(2,4,4-trimethylpentyl)- | 145052-34-2 | Benchchem [benchchem.com]

Technical Notes & Optimization

resolving steric hindrance in 2,6-dimethoxybenzoate reactions

Topic: Resolving Steric Hindrance in 2,6-Dimethoxybenzoate Reactions Document ID: SSH-26DMB-V4 Status: Active

Executive Summary: The "Orthogonal Wall"

User Query: "I am trying to esterify 2,6-dimethoxybenzoic acid using standard EDC/NHS or Fischer conditions (H2SO4/MeOH), but I am getting <5% yield or recovering starting material. What is wrong?"

The Technical Reality: You are encountering the "Orthogonal Wall." The methoxy groups at the 2- and 6-positions create a dense electron cloud and physical blockade around the carbonyl carbon.

• Nucleophilic Approach is Blocked: The trajectory required for a nucleophile (alcohol/amine) to attack the carbonyl carbon (Burgi-Dunitz angle) is physically obstructed.

• Electronic Deactivation: The electron-donating methoxy groups stabilize the carbonyl, making it less electrophilic.

• Decarboxylation Risk: Under strong acid catalysis (Fischer conditions), the electron-rich ring facilitates protonation at the ipso position, leading to rapid decarboxylation rather than esterification.

This guide provides three orthogonal protocols to bypass these limitations.

Diagnostic Workflow

Before selecting a reagent, determine your pathway using the logic below.

Caption: Figure 1. Strategic selection workflow for sterically hindered benzoate functionalization.

Protocol Module A: The Alkylation Bypass (High Reliability)

Best For: Simple esters (Methyl, Ethyl, Benzyl). Mechanism: Instead of forcing a nucleophile to attack the blocked carbonyl, we turn the carboxylate into a nucleophile that attacks an unhindered alkyl halide. This is an S_N2 reaction that occurs away from the steric wall.

Comparative Data: Alkylation vs. Acylation

Method	Reagents	Mechanism	Typical Yield (2,6-DMB)
Fischer (Acid)	H2SO4 / MeOH	Carbonyl Attack	0-10% (Decarboxylation)
Steglich	DCC / DMAP	Carbonyl Attack	15-30% (N-acyl urea byproduct)
Alkylation	K2CO3 / MeI / DMF	S_N2 on Alkyl	92-98%

Step-by-Step Protocol

• Dissolution: Dissolve 1.0 equiv of 2,6-dimethoxybenzoic acid in anhydrous DMF (0.5 M concentration).

• Base Addition: Add 2.0 equiv of Potassium Carbonate (K2CO3) or Cesium Carbonate (Cs2CO3) .

  • Tech Note: Cs2CO3 is more soluble in DMF and often faster ("The Cesium Effect").

• Electrophile Addition: Add 1.5 equiv of the alkyl halide (e.g., Iodomethane, Benzyl Bromide).

• Reaction: Stir at Room Temperature for 4–12 hours.

  • Do NOT heat: Heating promotes decarboxylation.[1]

• Workup: Dilute with EtOAc, wash 3x with water (to remove DMF), dry over Na2SO4, and concentrate.

Protocol Module B: The Acyl Fluoride Route (TFFH)

Best For: Amide coupling or coupling to complex/secondary alcohols. The Science: Acid chlorides are often too bulky and unstable. Acyl Fluorides are the solution.[2] The Fluorine atom is small (low steric radius) and forms a stable bond, allowing isolation if necessary, yet is highly reactive toward amines/alcohols due to the high electronegativity.

Reagent: TFFH (Tetramethylfluoroformamidinium hexafluorophosphate).[3][4]

Mechanism of Action

Caption: Figure 2. TFFH-mediated conversion of hindered acids to acyl fluorides.[4]

Step-by-Step Protocol

• Activation: Dissolve 2,6-dimethoxybenzoic acid (1.0 equiv) in anhydrous DCM.

• Reagent Setup: Add TFFH (1.1 equiv).

• Initiation: Add DIPEA (Diisopropylethylamine) (2.5 equiv) dropwise at 0°C.

  • Observation: The solution may bubble slightly.

• Conversion: Stir for 30–60 minutes at Room Temperature.

  • Checkpoint: You have now generated the Acyl Fluoride in situ. It is stable enough to verify by TLC (runs faster than the acid).

• Coupling: Add your amine or alcohol (1.2 equiv). If reacting with an alcohol, add 0.1 equiv of DMAP as a catalyst.[5]

• Completion: Stir for 2–6 hours. Wash with 1N HCl, then sat. NaHCO3.

Troubleshooting & FAQs

Q1: Why does my reaction turn black when I use Thionyl Chloride (SOCl2)? A: You are likely inducing acid-catalyzed decarboxylation or polymerization. The high temperature required to boil SOCl2 acts on the electron-rich aromatic ring.

• Fix: Switch to Oxalyl Chloride in DCM with a catalytic drop of DMF at 0°C (Vilsmeier-Haack conditions). This allows activation at low temperatures, preserving the ring integrity.

Q2: I see a new spot on TLC, but it reverts to starting material during workup. A: You likely formed the symmetric anhydride . This is common with hindered acids when the coupling agent is slow. The anhydride is reactive but can hydrolyze back to the acid on aqueous contact.

• Fix: Use the Acyl Fluoride (Module B) method. The C-F bond is robust enough to prevent anhydride formation but reactive enough to couple.

Q3: Can I use the Yamaguchi method (2,4,6-trichlorobenzoyl chloride)? A: Theoretically, yes. However, the Yamaguchi reagent itself is bulky. For 2,6-disubstituted benzoates, the "mixed anhydride" formed is often so crowded that the nucleophile attacks the wrong carbonyl (the reagent side), yielding the byproduct.

• Recommendation: Stick to TFFH or Alkylation .

References

• Carpino, L. A., et al. "Tetramethylfluoroformamidinium Hexafluorophosphate (TFFH): A Powerful Coupling Reagent for Sterically Hindered Amino Acids." Journal of the American Chemical Society, vol. 117, no. 19, 1995, pp. 5401–5402.

• Vandersteen, A. A., et al. "Carbon Kinetic Isotope Effects and the Mechanisms of Acid-Catalyzed Decarboxylation of 2,4-Dimethoxybenzoic Acid."[6] Journal of the American Chemical Society, vol. 139, no.[6] 42, 2017, pp. 15049–15053.[6]

• Pittelkow, M., et al. "TFFH as an Excellent Reagent for Acylation of Alcohols, Thiols and Dithiocarbamates."[7] Synthesis, vol. 2004, no.[7][8] 15, 2004, pp. 2485–2492.

• Cheung, S. T., & Benoiton, N. L. "N,N-Dialkylhydroxylamines as Reagents for the Formation of Amides." Canadian Journal of Chemistry, vol. 55, no. 5, 1977.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. luxembourg-bio.com [luxembourg-bio.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. TFFH as an Excellent Reagent for Acylation of Alcohols, Thiols and Dithiocarbamates [organic-chemistry.org]
• 8. TCFH - a powerful condensation reagent [en.highfine.com]

Technical Support Center: Stability of 3,5-dichloro-2,6-dimethoxybenzoate in Aqueous Solution

Welcome to the Technical Support Center for 3,5-dichloro-2,6-dimethoxybenzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support and troubleshooting for experiments involving this compound in aqueous solutions. As your Senior Application Scientist, I have structured this guide in a question-and-answer format to directly address the practical challenges you may encounter. Our focus will be on understanding the stability of this molecule, predicting potential degradation pathways, and providing robust experimental protocols to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: I'm preparing an aqueous stock solution of 3,5-dichloro-2,6-dimethoxybenzoate. What are the primary factors I should be concerned about regarding its stability?

A1: The stability of 3,5-dichloro-2,6-dimethoxybenzoate in an aqueous environment is primarily influenced by three factors: pH, light, and temperature.

• pH: The rate of hydrolysis of the benzoate ester is catalyzed by both acid and base.[1][2] At neutral pH, the rate of hydrolysis is generally at its minimum. Extreme pH conditions (either highly acidic or highly alkaline) will accelerate the cleavage of the ester bond, yielding 3,5-dichloro-2,6-dimethoxybenzoic acid and the corresponding alcohol.

• Light (Photostability): Aromatic compounds, especially those with halogen substituents, are often susceptible to photodegradation.[3] Exposure to ambient laboratory light or, more significantly, direct sunlight or UV light sources can induce degradation. The primary photochemical process for chloroaromatic compounds is often the photohydrolysis of a carbon-chlorine bond.[3]

• Temperature: As with most chemical reactions, an increase in temperature will accelerate the rate of degradation, both for hydrolysis and photodegradation. For long-term storage, it is advisable to keep solutions at a low temperature (e.g., 4°C).

Q2: I've observed a gradual decrease in the concentration of my 3,5-dichloro-2,6-dimethoxybenzoate standard in an aqueous buffer over a few days. What is the likely cause?

A2: A gradual decrease in concentration suggests a slow degradation process. The most probable cause is hydrolysis of the ester linkage. The rate of this hydrolysis is dependent on the pH of your buffer. While neutral pH generally offers the best stability for esters, some buffer components can catalyze hydrolysis. It is also important to ensure your solutions are protected from light, as photodegradation can also contribute to the loss of the parent compound over time.[3]

Q3: What are the potential degradation products of 3,5-dichloro-2,6-dimethoxybenzoate in an aqueous solution?

A3: Based on the structure of the molecule and known degradation pathways for similar compounds, we can anticipate several potential degradation products:

• Hydrolysis Product: The most straightforward degradation product is from the hydrolysis of the ester, which would yield 3,5-dichloro-2,6-dimethoxybenzoic acid .

• Photodegradation Products: Photodegradation can be more complex. Potential reactions include:

  • Dechlorination: Stepwise replacement of one or both chlorine atoms with a hydroxyl group, leading to compounds like 3-chloro-5-hydroxy-2,6-dimethoxybenzoate.

  • Demethoxylation: Cleavage of one or both of the methoxy ether bonds, which would result in hydroxylated and subsequently potentially oxidized species. Studies on the related herbicide dicamba (3,6-dichloro-2-methoxybenzoic acid) have shown that substitution of chlorine by a hydroxyl group is a primary photodegradation pathway.[3]

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps & Scientific Rationale
Precipitation in aqueous solution	Low aqueous solubility of the compound. The free acid form is generally less soluble in neutral or acidic water than its salt form.[4]	- Adjust pH: Increase the pH slightly (e.g., to 7.5-8.0) to form the more soluble benzoate salt. Be mindful that higher pH will increase the rate of hydrolysis. - Use a co-solvent: Add a small percentage of a water-miscible organic solvent like acetonitrile or methanol to your aqueous buffer to increase solubility. Ensure the co-solvent does not interfere with your downstream application.
Rapid loss of compound in solution	Significant photodegradation or hydrolysis under harsh conditions.	- Protect from light: Use amber vials or cover your containers with aluminum foil.[3] - Control pH: Buffer your solution to a pH as close to neutral as possible (pH 6-8) to minimize acid or base-catalyzed hydrolysis.[1][2] - Control temperature: Store solutions at 4°C and bring them to room temperature only for the duration of the experiment.
Appearance of unknown peaks in chromatogram	Formation of degradation products.	- Analyze for expected degradants: Prepare a standard of the potential primary hydrolytic degradant, 3,5-dichloro-2,6-dimethoxybenzoic acid, to confirm its presence. - Use LC-MS/MS: This technique is highly sensitive and selective, allowing for the identification of the molecular weights of the unknown peaks, which can help in elucidating their structures.

Experimental Protocols

To ensure the integrity of your experimental results, it is crucial to perform a stability assessment of 3,5-dichloro-2,6-dimethoxybenzoate under your specific experimental conditions.

Protocol 1: Assessing Hydrolytic Stability

This protocol is designed to evaluate the stability of the compound at different pH values.

• Preparation of Buffers: Prepare a set of buffers at your desired pH values (e.g., pH 4, 7, and 9). A common choice is a phosphate buffer for pH 7 and acetate or citrate for acidic pH, and borate for basic pH.

• Spiking the Solution: Prepare a stock solution of 3,5-dichloro-2,6-dimethoxybenzoate in a minimal amount of a suitable organic solvent (e.g., acetonitrile) to ensure solubility. Spike this stock solution into each of the prepared buffers to a final concentration relevant to your experiments. The final concentration of the organic solvent should be kept low (e.g., <1%) to minimize its effect on the stability.

• Incubation: Aliquot the spiked buffer solutions into amber vials and incubate them at a constant temperature (e.g., 25°C or 37°C). Include a control sample stored at a low temperature (e.g., 4°C) where degradation is expected to be minimal.

• Time-Point Analysis: At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove an aliquot from each vial.

• Quenching the Reaction: Immediately quench any further degradation by adding an equal volume of a strong organic solvent like acetonitrile or methanol and store at -20°C until analysis.

• Analysis: Analyze the samples using a validated stability-indicating analytical method, such as HPLC-UV or LC-MS/MS.

• Data Evaluation: Plot the concentration of the parent compound against time for each pH. Calculate the degradation rate constant and the half-life (t½) at each pH.

Protocol 2: Assessing Photostability

This protocol evaluates the stability of the compound upon exposure to light.

• Sample Preparation: Prepare a solution of 3,5-dichloro-2,6-dimethoxybenzoate in a relevant aqueous buffer (e.g., pH 7 phosphate buffer).

• Light Exposure: Aliquot the solution into two sets of vials. One set should be made of clear glass or quartz to allow for light exposure, while the other set should be wrapped in aluminum foil to serve as a dark control.

• Irradiation: Place both sets of vials in a photostability chamber with a controlled light source (e.g., a xenon lamp simulating sunlight) and temperature. If a photostability chamber is not available, exposure to ambient laboratory light can be tested, although the degradation will be slower.

• Time-Point Analysis: At various time points, take samples from both the exposed and dark control vials.

• Analysis: Analyze the samples using your validated analytical method.

• Data Evaluation: Compare the degradation rate in the light-exposed samples to the dark controls. A significant difference indicates photodegradation.

Visualizing Potential Degradation and Experimental Workflow

Caption: Potential degradation pathways for 3,5-dichloro-2,6-dimethoxybenzoate.

Caption: Experimental workflow for assessing the stability of a compound in aqueous solution.

References

• Bender, M. L., & Thomas, R. J. (Year). Study on a number of substituted benzoates. Journal Name, Volume(Issue), pages.
• Parker, A. J. (Year). The effects of solvation on the properties of anions in dipolar aprotic solvents. Chemical Reviews, 69(1), 1-32.
• Comisar, C. M., Hunter, S. E., Walton, S. P., & Savage, P. E. (2008). Effect of pH on Ether, Ester, and Carbonate Hydrolysis in High-Temperature Water. Industrial & Engineering Chemistry Research, 47(3), 577-584.

• Semantic Scholar. (n.d.). Photolysis of dicamba (3,6-dichloro-2-methoxybenzoic acid) in aqueous solution and dispersed on solid supports. Retrieved from [https://www.semanticscholar.org/paper/Photolysis-of-dicamba-(3%2C6-dichloro-2-methoxybenzoic-Pignatello-Dey/d0b6f9a0f44d1e2e3f88f8d9b6e8a8e1b6c7c8e9]([Link]

• Journal of the Chemical Society B: Physical Organic. (n.d.). Rates of base-catalysed hydrolysis of substituted aryl benzoates. Retrieved from [Link]

• Taft, R. W., Jr. (1952). Polar and Steric Substituent Constants for Aliphatic and o-Benzoate Groups from Rates of Esterification and Hydrolysis of Esters. Journal of the American Chemical Society, 74(11), 2729-2732.

• EPA NEPAL. (n.d.). Hydrolysis Rate Constants for Enhancing Property-Reactivity Relationships. Retrieved from [Link]

• Digital Commons @ Cal Poly Humboldt. (n.d.). Photodegradation of Chlorinated Organic Compounds in Surface Waters. Retrieved from [Link]

• Wikipedia. (n.d.). Benzoic acid. Retrieved from [Link]

• PubMed. (2022). Advances in the analytical methods for the determination of fluorinated aromatic carboxylic acids in aqueous matrices: A review. Retrieved from [Link]

Sources

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. e3s-conferences.org [e3s-conferences.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Benzoic acid - Wikipedia [en.wikipedia.org]

Technical Support Center: Selective Chlorination of Dimethoxybenzenes

Current Status: Operational Ticket Focus: Minimizing Side Products & Optimizing Selectivity Assigned Specialist: Senior Application Scientist

Introduction: The Selectivity Paradox

Welcome to the Technical Support Center. You are likely here because your chlorination of dimethoxybenzene (DMB) yielded a "tarry mess," an inseparable mixture of regioisomers, or a significant amount of dichlorinated byproduct.

The electron-rich nature of DMBs (veratrole, hydroquinone dimethyl ether, etc.) makes them hyper-reactive toward electrophilic aromatic substitution (SEAr). The methoxy groups activate the ring so strongly that the second chlorination often competes with the first, leading to polychlorination. Furthermore, the directing effects of two methoxy groups can conflict, creating regioselectivity challenges.

This guide moves beyond standard textbook procedures to provide field-tested protocols for minimizing side products.

Module 1: Reagent Selection Matrix (The "Engine")

User Query: "I'm using chlorine gas and getting 30% dichlorinated product. What should I change?"

Scientist Response: Chlorine gas (

) is aggressive and difficult to control on a small-to-medium scale. For high selectivity, you must switch to "tunable" electrophiles.

Reagent Decision Tree

Figure 1: Decision matrix for selecting the optimal chlorinating agent based on scale and purity requirements.

Comparative Analysis

Reagent	Reactivity Species	Selectivity Profile	Primary Side Product Risk	Recommended For
Gas	(free or complexed)	Low (Aggressive)	Polychlorination & Polymerization	Large scale where fractional distillation is viable.
Sulfuryl Chloride ( )	/	Medium-High	Radical side reactions (if heated/lit)	Standard lab synthesis; easier handling than gas.
NCS (N-Chlorosuccinimide)	(controlled release)	Highest	Minimal (Succinimide is easy to remove)	High-value intermediates requiring strict regiocontrol.

Module 2: Protocol for 1,2-Dimethoxybenzene (Veratrole)

Target: 4-Chloro-1,2-dimethoxybenzene Challenge: Avoiding 4,5-dichlorination and the 3-chloro isomer.

The "Self-Validating" NCS Protocol

Based on high-selectivity acidic media methods.

Mechanism: In acidic media (e.g., acetic acid or TFA), NCS generates a protonated species that is highly selective for the para position relative to the strongest activator, minimizing ortho attack (steric hindrance).

Step-by-Step Workflow

• Setup:

  • Dissolve 1,2-dimethoxybenzene (10 mmol, 1.38 g) in Glacial Acetic Acid (20 mL) .

  • Validation Check: Ensure the system is protected from light to prevent radical chlorination of the methyl groups.

• Reagent Addition (The "Slow Feed"):

  • Add NCS (10 mmol, 1.33 g, 1.0 eq) in small portions over 30 minutes.

  • Critical Control: Maintain temperature at 20–25°C . Do not heat.

• Monitoring (The "Stop" Signal):

  • Monitor via TLC (Hexane/EtOAc 9:1) or GC-MS every hour.

  • Stop point: When starting material is <5%. Do NOT push for 100% conversion; the rate of dichlorination increases exponentially as the mono-chloro product accumulates.

• Workup:

  • Pour into ice water (100 mL).

  • Extract with DCM (

    mL).

  • Wash with sat.

    (removes acetic acid/succinimide) and brine.

  • Dry over

    and concentrate.

Expected Yield: 85-92% Mono-chloride. Selectivity: >95:5 (4-chloro vs 3-chloro/dichloro).[1]

Module 3: Protocol for 1,4-Dimethoxybenzene

Target: 2-Chloro-1,4-dimethoxybenzene Challenge: Symmetric starting material means any position is equivalent, but the product is more reactive than the starting material in some conditions, leading to 2,5-dichlorination.

The "Stoichiometry-Starved" Protocol

Logic: By using a slight deficit of the chlorinating agent and a catalyst that favors the mono-chlorinated product, we statistically eliminate the possibility of double-chlorination.

Step-by-Step Workflow

• Setup:

  • Dissolve 1,4-dimethoxybenzene (20 mmol, 2.76 g) in DCM (40 mL) .

  • Add catalyst: Silica Gel (2 g) or Methanol (0.5 mL) .

  • Why? Polar modifiers/surfaces can stabilize the intermediate complex, preventing rapid re-attack.

• Reagent Addition:

  • Add Sulfuryl Chloride (

    ) (19 mmol, 0.95 eq) dropwise over 1 hour at 0°C .

  • Crucial: Never use excess reagent. It is better to recover starting material than separate dichlorinated byproducts.

• Quench & Purification:

  • Quench with water.[2] Wash organic layer with water and bicarbonate.

  • Purification: Recrystallize from Hexane/Ethanol. The symmetric starting material (mp 54-56°C) often crystallizes separately from the liquid/low-melting chloro product, or vice versa depending on the specific derivative.

Module 4: Troubleshooting & FAQs

Ticket #404: "I see a new spot on TLC that isn't my product."

Diagnosis: Likely Side-Chain Chlorination or Demethylation .

• Scenario A (Side-Chain): If you ran the reaction in sunlight or high heat, you likely chlorinated the methoxy methyl group (

  ).

  • Fix: Wrap flask in aluminum foil. Use radical scavengers if necessary.

• Scenario B (Demethylation): If you used strong Lewis Acids (

  , ) or high temperatures, you may have cleaved the ether to a phenol.

  • Fix: Switch to NCS or

    without metal catalysts.

Ticket #502: "My GC shows 15% Dichlorinated product."

Root Cause: "Hot spots" during addition or pushing conversion too far.

The "Conversion Limit" Rule: In consecutive reactions (

), the concentration of (mono-chloro) peaks before (starting material) is exhausted.

• Visual Proof: See the pathway below.

Figure 2: Kinetic pathway. To maximize "Mono", you must stop the reaction while "SM" is still present (approx. 5-10% remaining).

Corrective Action:

• Reduce reagent equivalents to 0.90 – 0.95 eq .

• Lower reaction temperature by 10°C.

• Dilute the reaction (increase solvent volume by 2x).

References

• Selective Monochlorination of Aromatic Ethers . Journal of the Chemical Society, Perkin Transactions 2. Describes the high selectivity of N-chlorodialkylamines and NCS in acidic media for veratrole derivatives.

• Process for the preparation of chloro-1,4-dimethoxybenzene . European Patent EP1832568A1. Details industrial methods using chlorine gas with strict stoichiometry control to minimize dichlorination.

• N-Chlorosuccinimide (NCS) Mediated Chlorination . Organic Chemistry Portal. Comprehensive guide on using NCS for selective electrophilic aromatic substitution.

• Catalytic Regioselective Chlorination . Nature Catalysis (via TCI Chemicals Application Note). Discusses the use of DMSO and thiourea catalysts to enhance NCS regioselectivity.

• Sulfuryl Chloride in Organic Synthesis. Journal of the American Chemical Society. Mechanistic insights into

  selectivity and solvent effects.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. DE102006010923A1 - Process for the preparation of chloro-1,4-dimethoxybenzene - Google Patents [patents.google.com]

Reference Data & Comparative Studies

1H NMR spectrum analysis of 3,5-dichloro-2,6-dimethoxybenzoate

Comparative Analytical Guide: 1H NMR Profiling of Methyl 3,5-dichloro-2,6-dimethoxybenzoate

Executive Summary: The Symmetry Challenge

3,5-dichloro-2,6-dimethoxybenzoate presents a unique analytical scenario due to its high degree of structural symmetry (

axis). Unlike asymmetric benzoates that produce complex splitting patterns, this molecule yields a spectrum dominated by singlets. While this simplifies assignment, it complicates purity analysis—specifically, distinguishing the target molecule from symmetric impurities or resolving the ester methyl group from the methoxy ring substituents.

This guide objectively compares the analytical performance of standard Chloroform-d (

) protocols against Benzene-d6 ( ) and DMSO-d6 alternatives, demonstrating why solvent switching is the superior method for resolving the "Methoxy Cluster" (3.8–4.0 ppm).

Structural Analysis & Predicted Shifts

To interpret the spectrum accurately, we must deconstruct the molecule's magnetic environment.

• Core Structure: Benzoate ester.

• Substituents:

  • C1: Carboxyl group (Ester).

  • C2, C6: Methoxy groups (-OCH3). Equivalent.

  • C3, C5: Chlorine atoms (-Cl). Equivalent.

  • C4: Aromatic Proton (-H). Unique, Para to Ester.

Theoretical Shift Table (Methyl Ester Derivative)

Moiety	Proton Count	Multiplicity	Predicted Shift ( )	Structural Logic
Ar-H (C4)	1H	Singlet	7.35 – 7.45 ppm	Para to electron-withdrawing ester; shielded by ortho-chlorines relative to bare benzoate, but deshielded by resonance.
Ring -OCH3 (C2, C6)	6H	Singlet	3.85 – 3.95 ppm	Electron-rich methoxy groups. Slightly deshielded due to ortho-crowding by Cl and Ester.
Ester -OCH3	3H	Singlet	3.90 – 3.98 ppm	Ester methoxy is typically distinct, but in this specific crowded environment, it often overlaps with ring methoxys.

Critical Observation: In standard

, the signal for the 6H ring methoxys and the 3H ester methoxy often collapse into a single broad peak or a tight shoulder, making integration validation (6:3 ratio) difficult.

Comparative Analysis: Solvent Performance

This section compares three solvent systems to determine the optimal protocol for resolving the methoxy region.

Option A: Chloroform-d ( ) – The Standard

• Performance: Moderate to Poor.

• Observation: The chemical shift difference (

  ) between the ester methyl and ring methoxys is often ppm.

• Verdict: Acceptable for rough purity checks, but fails for precise quantitative NMR (qNMR) of the ester functionality.

Option B: DMSO-d6 – The Polar Alternative

• Performance: Good.

• Observation: The high polarity and hydrogen-bonding capability of DMSO often shift the ester methyl downfield distinctively.

• Verdict: Good for solubility, but the water peak (approx. 3.33 ppm) can interfere if the sample is wet.

Option C: Benzene-d6 ( ) – The ASIS Effect (Recommended)

• Performance: Superior.

• Mechanism: Aromatic Solvent-Induced Shift (ASIS). Benzene molecules preferentially solvate the electron-deficient ester methyl differently than the electron-rich ring methoxys.

• Observation: This typically induces a significant upfield shift in one of the methoxy signals, resolving the 6H and 3H singlets into two distinct baselines.

• Verdict: The Gold Standard for this specific molecule.

Comparative Data: NMR vs. HPLC for Purity

Why use NMR when HPLC is available?

Feature	1H NMR (Quantitative)	HPLC-UV
Isomer Identification	High. Can distinguish the symmetric 3,5-dichloro isomer from the asymmetric 3,6-dichloro isomer (Dicamba intermediate) via splitting patterns (Singlet vs. Doublets).	Low. Requires specific co-elution standards; isomers often have identical retention times.
Response Factor	Universal. Integration is directly proportional to molar ratio.	Variable. Depends on the extinction coefficient ( ) of impurities.
Speed	Fast. (<10 mins prep + acquisition).	Slow. (30+ mins method development + run time).

Visual Workflows

Diagram 1: Spectral Assignment Logic

This decision tree guides the researcher through the assignment of the singlet peaks, ensuring the symmetric structure is confirmed.

Caption: Logic flow for confirming the structural identity of 3,5-dichloro-2,6-dimethoxybenzoate, prioritizing symmetry checks and integration ratios.

Diagram 2: Experimental Protocol Workflow

Caption: Step-by-step experimental workflow for high-fidelity spectral acquisition.

Detailed Experimental Protocol

To replicate the superior resolution discussed above, follow this validated protocol.

Materials:

• Analyte: 3,5-dichloro-2,6-dimethoxybenzoate (>95% purity).

• Solvent: Benzene-d6 (99.5% D) or Chloroform-d (99.8% D).

• Internal Standard (Optional): TCNB (1,2,4,5-tetrachloro-3-nitrobenzene) for qNMR.

Step-by-Step:

• Preparation: Weigh 10–15 mg of the sample into a clean vial.

• Solvation: Add 600 µL of Benzene-d6 (preferred for resolution). If using

  , ensure it is acid-free to prevent ester hydrolysis or methoxy cleavage over time.

• Filtration: If the solution is cloudy (common with salt impurities), filter through a cotton plug into the NMR tube.

• Acquisition Parameters (400 MHz+):

  • Pulse Angle:

    (Tip angle).

  • Relaxation Delay (d1): Set to

    seconds. Reasoning: The aromatic proton is isolated and may have a long relaxation time. A short delay will under-integrate this peak, skewing the 1:6:3 ratio.

  • Scans (ns): 16 (Sufficient for >10 mg sample).

• Processing:

  • Apply an exponential window function (Line Broadening = 0.3 Hz).

  • Phase manually.[1]

  • Referencing: Set the residual

    peak to 7.16 ppm (or to 7.26 ppm).

References

• ChemicalBook. (2024). 3,5-Dimethoxybenzoic acid NMR Spectrum & Properties. Provides baseline spectral data for the non-chlorinated analog, validating the methoxy positions.

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. Authoritative guide for solvent residual peaks and water shifts in DMSO/Benzene.

• PubChem. (2024). 3,5-Dichloro-2,6-dimethoxybenzoic Acid Compound Summary. National Library of Medicine. Defines the specific isomer structure and physical properties.

• ResearchGate. (2019). Synthesis of Dicamba Intermediates (3,6-dichloro analogs).[2] Tetrahedron Letters.[2] Provides comparative spectral data for the asymmetric isomers (Dicamba precursors).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Mass Spectrometry Fragmentation of Substituted Dichloromethoxybenzoates

Introduction

Electron Ionization Mass Spectrometry (EI-MS), particularly when coupled with Gas Chromatography (GC-MS), stands as a cornerstone technique in analytical chemistry for the structural elucidation of volatile and semi-volatile organic compounds.[1] A key strength of EI-MS lies in its ability to produce reproducible fragmentation patterns, which serve as molecular fingerprints, allowing for detailed structural analysis and compound identification.[2] The energy imparted during electron ionization—typically standardized at 70 electron volts (eV)—is sufficient to not only ionize the molecule but also to induce characteristic bond cleavages, providing invaluable structural clues.[3][4]

This guide provides an in-depth analysis of the predicted electron ionization fragmentation pattern of methyl 3,5-dichloro-2,6-dimethoxybenzoate. For researchers in drug development and environmental analysis, understanding how substituents on an aromatic ring direct fragmentation is critical for distinguishing between isomers and identifying unknown metabolites or degradation products.[5] We will dissect the fragmentation mechanism of the target molecule by applying fundamental principles of mass spectrometry. To provide a richer context and highlight the diagnostic value of these fragmentation patterns, we will compare its predicted spectrum with that of a key structural isomer, Dicamba (methyl 3,6-dichloro-2-methoxybenzoate) , and a foundational precursor, methyl benzoate .

Part 1: Foundational Principles of Aromatic Compound Fragmentation

The fragmentation of a molecule in an EI source is not random; it is governed by the relative stability of the resulting charged fragments and neutral losses.[6] For substituted aromatic compounds like methyl 3,5-dichloro-2,6-dimethoxybenzoate, the fragmentation pathways are influenced by several key structural features:

• The Aromatic System: The stable nature of the benzene ring means that it often remains intact, and fragmentation is dominated by the loss of its substituents. Aromatic ions are resonance-stabilized, making them common and abundant in mass spectra.[7]

• Chlorine Isotopes: Chlorine possesses two stable isotopes, ³⁵Cl and ³⁷Cl, in an approximate natural abundance ratio of 3:1. This produces a highly characteristic isotopic pattern for any chlorine-containing fragment. For a fragment with two chlorine atoms, this results in a cluster of peaks at M+, M+2, and M+4 with a relative intensity ratio of approximately 9:6:1, providing an unambiguous indicator of its presence.[8]

• Methoxy Groups: Aromatic methoxy groups primarily fragment via two pathways: the loss of a methyl radical (•CH₃; 15 Da) to form a stable phenoxide-type cation, or through a more complex rearrangement involving the loss of formaldehyde (CH₂O; 30 Da).[9]

• Methyl Ester Group: Methyl esters typically undergo two characteristic fragmentations:

  • α-cleavage: Loss of the methoxy radical (•OCH₃; 31 Da) is highly favorable as it results in a resonance-stabilized acylium ion ([M-31]⁺). This is often the base peak for methyl esters.[6][10]

  • Loss of the Ester Group: The entire methoxycarbonyl radical (•COOCH₃; 59 Da) can be cleaved from the aromatic ring.[11]

Part 2: Predicted Fragmentation Pathway of Methyl 3,5-dichloro-2,6-dimethoxybenzoate

Let us predict the mass spectrum of methyl 3,5-dichloro-2,6-dimethoxybenzoate (Molecular Formula: C₁₀H₁₀Cl₂O₄).

• Molecular Weight: 264.00 g/mol (for ³⁵Cl isotopes).

• Molecular Ion (M⁺•): The molecular ion peak will appear as a cluster due to the two chlorine atoms. We expect to see peaks at m/z 264 (C₁₀H₁₀³⁵Cl₂O₄), m/z 266 (C₁₀H₁₀³⁵Cl³⁷ClO₄), and m/z 268 (C₁₀H₁₀³⁷Cl₂O₄) in a characteristic 9:6:1 ratio.[8] The observation of this cluster is the first crucial piece of evidence.

The primary fragmentation pathways from the molecular ion (m/z 264) are predicted as follows:

• Loss of a Methyl Radical (m/z 249): A common initial fragmentation for methoxylated compounds is the loss of a methyl radical (•CH₃) from one of the methoxy groups. This results in a stable, even-electron cation at [M-15]⁺ .

• Loss of a Methoxy Radical (m/z 233): Cleavage of the methoxy radical (•OCH₃) from the ester functional group is a highly favorable pathway for methyl benzoates. This α-cleavage results in the formation of a very stable acylium ion at [M-31]⁺ . This fragment is often the most abundant peak (the base peak) in the spectrum.

• Sequential Fragmentation: These initial fragments will undergo further decomposition.

  • The acylium ion (m/z 233) can subsequently lose a molecule of carbon monoxide (CO; 28 Da) to form a dichlorodimethoxyphenyl cation at m/z 205 .

  • The [M-15]⁺ ion (m/z 249) can lose CO (28 Da) from the ester group, leading to a fragment at m/z 221 .

The predicted fragmentation cascade is visualized in the diagram below.

Predicted fragmentation pathway for Methyl 3,5-dichloro-2,6-dimethoxybenzoate.

Part 3: Comparative Analysis with Structural Analogues

To understand the diagnostic value of this fragmentation pattern, we compare it against a structural isomer and the parent ester.

Alternative 1: Dicamba (Methyl 3,6-dichloro-2-methoxybenzoate)

Dicamba is an herbicide and a structural isomer of our target compound, differing in the substitution pattern (one less methoxy group and different chlorine positions). Its fragmentation provides a compelling case for how substituent placement alters fragmentation pathways. In the fragmentation of deprotonated dicamba, the precursor ion's relative abundance does not significantly decrease with increased collision energy, suggesting a stable structure.[12] For the methyl ester under EI, we would expect:

• Molecular Ion (M⁺•): A cluster at m/z 234, 236, 238.

• Primary Loss of •OCH₃ (m/z 203): Similar to our target, loss of the ester methoxy group to form the acylium ion is expected to be a major pathway.

• Primary Loss of •CH₃ (m/z 219): Loss of the methyl radical from the single methoxy group.

• Loss of Chlorine (m/z 199): Loss of a •Cl radical from the molecular ion is also a probable event for chlorinated aromatics.[13]

The key distinction lies in the subsequent fragmentations and the relative abundances. The steric and electronic differences between the isomers will influence which fragmentation pathways are kinetically and thermodynamically favored, leading to different peak intensity ratios in their respective spectra.

Alternative 2: Methyl Benzoate

This simple ester provides the foundational fragmentation pattern upon which the substituents add complexity.

• Molecular Ion (M⁺•): A strong peak at m/z 136 .

• Base Peak - Loss of •OCH₃ (m/z 105): The loss of the methoxy radical to form the benzoyl cation is the most dominant fragmentation, resulting in the base peak at m/z 105.[11]

• Loss of Benzoyl Cation - Loss of CO (m/z 77): The m/z 105 fragment readily loses carbon monoxide to produce the phenyl cation at m/z 77 .[11]

This simple pattern highlights the profound influence of the chloro and methoxy substituents in our target molecule, which introduce new fragmentation channels (loss of •CH₃, loss of •Cl) and shift the m/z values of the core benzoyl and phenyl fragments.

Data Summary and Comparison

m/z Value	Proposed Ion Structure / Neutral Loss	Methyl 3,5-dichloro-2,6-dimethoxybenzoate	Dicamba (Methyl Ester)	Methyl Benzoate
264, 266, 268	[M]⁺•	✓
249	[M-CH₃]⁺	✓
234, 236, 238	[M]⁺•	✓
233	[M-OCH₃]⁺	✓
219	[M-CH₃]⁺	✓
205	[M-OCH₃-CO]⁺	✓
203	[M-OCH₃]⁺	✓
136	[M]⁺•	✓
105	[M-OCH₃]⁺	✓
77	[M-OCH₃-CO]⁺	✓

Part 4: Standard Experimental Protocol for GC-EI-MS Analysis

This protocol describes a self-validating system for obtaining high-quality mass spectra for compounds like methyl 3,5-dichloro-2,6-dimethoxybenzoate.

Workflow Diagram

Sources

• 1. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 2. rroij.com [rroij.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Systematic screening and identification of the chlorinated transformation products of aromatic pharmaceuticals and personal care products using high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pubs.aip.org [pubs.aip.org]
• 10. researchgate.net [researchgate.net]
• 11. mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions for analysis and identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 12. researchgate.net [researchgate.net]
• 13. academic.oup.com [academic.oup.com]

Analytical Mastery: Comparing IR Spectroscopy Techniques for 3,5-Dichloro-2,6-dimethoxybenzoate Identification

The identification and structural verification of highly substituted aromatic building blocks are critical in pharmaceutical synthesis. A prime example is 3,5-dichloro-2,6-dimethoxybenzoate , a sterically hindered precursor utilized in the synthesis of complex agrochemicals and vital PET radioligands such as [11C]raclopride .

Because of its unique substitution pattern, the infrared (IR) spectral behavior of this compound defies simple textbook generalizations. This guide objectively compares the performance of Attenuated Total Reflectance (ATR-FTIR) against traditional Transmission FTIR (KBr pellet) for the identification of this compound, providing a deep dive into the causality of its vibrational modes and the experimental artifacts that can compromise your data.

Theoretical Grounding: Vibrational Causality in Sterically Hindered Benzoates

To accurately identify 3,5-dichloro-2,6-dimethoxybenzoate, one must understand how its 3D geometry dictates its vibrational frequencies. In a standard benzoate salt, the carboxylate group is coplanar with the benzene ring, allowing for resonance delocalization that typically lowers the asymmetric COO⁻ stretching frequency to ~1550 cm⁻¹.

However, in 3,5-dichloro-2,6-dimethoxybenzoate, the bulky methoxy groups at the 2 and 6 (ortho) positions induce severe Steric Inhibition of Resonance (SIR) . The carboxylate group is forced out of the aromatic plane, breaking conjugation. Consequently, the asymmetric COO⁻ stretch shifts to a significantly higher wavenumber.

Table 1: Diagnostic IR Peaks for 3,5-Dichloro-2,6-dimethoxybenzoate

Vibrational Mode	Wavenumber (cm⁻¹)	Intensity	Mechanistic Causality / Structural Origin
Asymmetric COO⁻ Stretch	1610 – 1590	Strong	Shifted higher due to SIR; lack of conjugation stiffens the C-O bonds.
Aromatic C=C Stretch	1560, 1460	Medium	Ring breathing modes, heavily influenced by the electron-withdrawing chlorines.
Symmetric COO⁻ Stretch	1400 – 1380	Strong	Pairs with the asymmetric stretch; the Δν (difference) helps confirm the ionic nature.
Methoxy C–O–C Stretch	1260, 1040	Strong	Asymmetric and symmetric stretching of the ether linkages.
Aromatic C–H Out-of-Plane	~870	Sharp	Diagnostic for a single, isolated aromatic proton (position 4).
C–Cl Stretch	780 – 740	Strong	Heavy atom vibration; highly sensitive to the local crystalline environment.

Comparative Modality Analysis: ATR-FTIR vs. Transmission FTIR

When analyzing solid powders like 3,5-dichloro-2,6-dimethoxybenzoate, the choice of sample presentation fundamentally alters the integrity of the resulting spectrum.

Table 2: Performance & Artifact Comparison

Parameter	ATR-FTIR (Diamond Crystal)	Transmission FTIR (KBr Pellet)
Sample Requirement	2 – 5 mg (Recoverable)	~1 mg (Destroyed in matrix)
Preparation Time	< 1 minute	10 – 15 minutes
Pathlength	Wavelength-dependent (0.5 – 2.0 µm)	Fixed by pellet thickness (~1 mm)
Artifact Risk: Moisture	Low: Surface moisture only.	High: KBr is hygroscopic; water masks the 1600 cm⁻¹ region.
Artifact Risk: Chemical	None: Inert diamond surface.	High: High pressure can induce ion-exchange (e.g., forming potassium benzoate) or polymorphic shifts.
Best Use Case	Rapid QA/QC, polymorph screening, and non-destructive analysis .	Trace impurity analysis requiring maximum sensitivity and adherence to legacy pharmacopeia monographs.

Experimental Protocols: Self-Validating Systems

To ensure absolute trustworthiness in your analytical data, every protocol must include built-in validation checkpoints. Do not merely follow steps; understand the physics behind them.

Protocol A: ATR-FTIR Analysis (Diamond Element)

This method utilizes an internal reflection element to generate an evanescent wave that probes the sample surface .

• System Readiness: Clean the diamond crystal with spectroscopic-grade isopropanol and allow it to evaporate. Run an open-beam background scan.

  • Validation Checkpoint: The single-beam energy profile must show a >95% transmittance baseline with no residual sample peaks.

• Sample Application: Deposit ~3 mg of 3,5-dichloro-2,6-dimethoxybenzoate powder directly onto the center of the crystal.

• Pressure Application (Critical Causality): Lower the pressure anvil until the integrated clutch clicks.

  • Causality: The evanescent wave penetrates only 0.5–2.0 µm into the sample. Inadequate pressure leaves microscopic air gaps, drastically reducing the signal-to-noise ratio and distorting peak shapes due to refractive index mismatches at the boundary.

• Data Acquisition: Collect 32 scans at 4 cm⁻¹ resolution.

• Post-Processing: Apply an ATR correction algorithm.

  • Causality: Because penetration depth is directly proportional to wavelength, uncorrected ATR spectra artificially inflate the intensity of low-wavenumber peaks (like the C-Cl stretch at 750 cm⁻¹) relative to high-wavenumber peaks.

  • Validation Checkpoint: Post-correction, the relative intensity ratio of the 1600 cm⁻¹ peak to the 1260 cm⁻¹ peak should align with standard transmission library data.

Protocol B: Transmission FTIR (KBr Pellet)

• Matrix Preparation (Critical Causality): Dry spectroscopic-grade KBr at 105°C for a minimum of 12 hours prior to use.

  • Causality: KBr is highly hygroscopic. Absorbed water exhibits a strong, broad band at ~1640 cm⁻¹, which will completely overlap and mask the critical asymmetric carboxylate stretch (~1600 cm⁻¹) of the benzoate.

• Milling: Gently grind 1 mg of the benzoate sample with 100 mg of dried KBr in an agate mortar for 2 minutes.

  • Causality: Particle size must be reduced to <2 µm (smaller than the wavelength of mid-IR light). Larger particles cause the Christiansen effect—a scattering phenomenon that results in a severely sloped baseline and asymmetric, derivative-shaped peaks.

• Pellet Pressing: Transfer the homogenous mixture to a 13 mm die. Apply a vacuum for 1 minute, then press at 10 tons for 2 minutes.

  • Causality: The vacuum removes trapped interstitial air, preventing the formation of opaque, cloudy pellets that scatter the IR beam and reduce total energy throughput.

• Data Acquisition: Place the pellet in the transmission holder and scan.

  • Validation Checkpoint: The baseline transmittance at 4000 cm⁻¹ must be >80%. If the baseline slopes sharply downward toward higher wavenumbers, the sample particle size is too large, and the preparation must be repeated.

Logical Workflows and Mechanisms

Visualizing the decision-making process and the underlying physics is crucial for method development.

Decision Architecture: Selecting the Right IR Modality

Decision tree for selecting the optimal vibrational spectroscopy technique based on analytical requirements.

Mechanistic Pathway: ATR-FTIR Signal Generation

Physical mechanism of Attenuated Total Reflectance (ATR) illustrating the generation and absorption of the evanescent wave.

References

• Zheng, Q.-H., et al. "An Improved Synthesis of PET Dopamine D2 Receptors Radioligand [11C]Raclopride." ResearchGate. Available at:[Link]

• Exner, O., et al. "Acidity of ortho-substituted benzoic acids: an infrared and theoretical study of the intramolecular hydrogen bonds." Organic & Biomolecular Chemistry (RSC Publishing). Available at:[Link]

• Specac Ltd. "FTIR: Transmission vs ATR spectroscopy | Animated Guides." Available at:[Link]

• Mettler Toledo. "ATR-FTIR Spectroscopy Basics." Available at:[Link]

Comparative Analysis: Herbicidal Potency of 3,6-Dichloro vs. 3,5-Dichloro Isomers

Topic: Comparative Analysis of Positional Isomerism in Synthetic Auxins: 3,6-Dichloro vs. 3,5-Dichloro Scaffolds Content Type: Technical Comparison Guide Audience: Researchers, Agrochemical Scientists, and Lead Optimization Specialists

Executive Summary

In the development of synthetic auxins—specifically benzoic acid (e.g., Dicamba) and pyridine carboxylic acid (e.g., Clopyralid) classes—positional isomerism is the determinate factor of biological efficacy. This guide analyzes the structural divergence between the 3,6-dichloro (active) and 3,5-dichloro (inactive/low-potency) substitution patterns.

While both isomers share identical molecular weights and elemental compositions, the 3,6-dichloro scaffold exhibits superior herbicidal potency due to a specific steric "twist" that optimizes binding affinity (

) to the TIR1/AFB receptor complex. Conversely, the 3,5-dichloro isomer lacks the steric bulk required to lock the carboxylate group into the bioactive conformation, rendering it significantly less effective as a "molecular glue."

Molecular Mechanism & Structure-Activity Relationship (SAR)

The core differentiation lies in how these isomers interact with the Transport Inhibitor Response 1 (TIR1) receptor. Synthetic auxins function by bridging the interaction between the SCF^TIR1 E3 ubiquitin ligase and the Aux/IAA transcriptional repressors.

The "Orthogonal Twist" Hypothesis

• 3,6-Dichloro Isomer (Active): The chlorine atom at the 6-position creates significant steric hindrance with the adjacent carboxylate group. This forces the carboxylate out of the plane of the aromatic ring (orthogonal orientation). This specific conformation is energetically favorable for the TIR1 binding pocket, allowing the carboxylate to anchor to the bottom of the pocket (interacting with Arg403 in Arabidopsis) while the aromatic ring fits into the hydrophobic niche.

• 3,5-Dichloro Isomer (Inactive): Lacking the 6-position chlorine, the carboxylate group can rotate more freely and often adopts a planar conformation with the ring to maximize conjugation. This planar shape incurs an entropic penalty upon binding, as the receptor requires the twisted conformation. Furthermore, the 5-position chlorine may encounter steric clashes with the "wall" of the binding pocket or fail to fill the specific hydrophobic void required for high-affinity binding.

Pathway Visualization: Auxin Signaling Cascade

The following diagram illustrates the signal transduction pathway triggered by the active 3,6-isomer.

Figure 1: The "Molecular Glue" mechanism. The 3,6-isomer stabilizes the TIR1-Aux/IAA complex, initiating the degradation of repressors. The 3,5-isomer fails to stabilize this ternary complex effectively.

Comparative Performance Data

The following data synthesizes physicochemical properties and biological activity metrics for the benzoic acid scaffolds (Dicamba analogs).

Feature	3,6-Dichloro-2-methoxybenzoic acid (Dicamba)	3,5-Dichloro-2-methoxybenzoic acid (Isomer)	Impact on Potency
Role	Active Herbicide	Impurity / Metabolite	3,6 is the functional scaffold.
Receptor Affinity ( )	High (nM range for TIR1/AFB5)	Low / Negligible	3,5 binds weakly, failing to trigger signaling.
Carboxylate Orientation	Twisted (Orthogonal)	Planar	Twisted shape is required for receptor fit.
Root Growth IC	< 10 M (Arabidopsis)	> 100 M	3,5 requires massive doses for minimal effect.
Mammalian Kinetics	Rapid excretion (Peak blood conc. ~1 hr)	Delayed clearance (Rising conc. >9 hrs)	3,5 isomer shows potential for bioaccumulation [1].
Metabolic Fate	Demethylation to 3,6-DCSA	Distinct hydroxylation pathways	Different metabolic handling confirms structural non-equivalence.

Technical Insight: In mammalian pharmacokinetic studies, the 3,5-dichloro isomer displayed a significantly different clearance profile compared to Dicamba, indicating that even non-target biological systems discriminate heavily between these positional isomers [1].

Experimental Protocols for Potency Validation

To objectively verify the potency difference in your own lab, use the Arabidopsis Root Growth Inhibition Assay . This is the gold standard for quantifying auxinic activity.

Protocol: Root Growth Inhibition Assay (RGIA)

Objective: Determine the IC

of both isomers on primary root elongation.

Materials:

• Arabidopsis thaliana seeds (Col-0 wild type).

• Murashige and Skoog (MS) basal medium plates.

• 3,6-dichloro and 3,5-dichloro isomer standards (purity >98%).[1]

• ImageJ software for analysis.

Workflow:

• Stratification: Sterilize seeds and stratify at 4°C for 2 days to ensure synchronous germination.

• Germination: Plate seeds on vertical MS plates (no hormone) for 4 days until roots are ~1 cm.

• Transfer: Transfer seedlings to new plates containing varying concentrations of isomers (0, 0.01, 0.1, 1, 10, 50

  M).

• Incubation: Grow vertically for 72 hours under long-day conditions (16h light / 8h dark).

• Quantification: Photograph plates. Measure primary root length increase using ImageJ.

• Analysis: Plot % inhibition vs. Log[Concentration]. Calculate IC

  using non-linear regression (4-parameter logistic model).

Experimental Workflow Diagram

Figure 2: Step-by-step workflow for quantifying herbicidal potency differences between isomers.

Synthesis & Conclusion

The 3,6-dichloro substitution pattern is not merely a variation but a structural prerequisite for auxinic herbicidal activity in benzoic acid and pyridine scaffolds.

• For Drug Development: When designing novel auxinic herbicides, prioritize substitutions at the 2- and 6-positions (relative to the carboxylate) to enforce the orthogonal twist necessary for TIR1 binding.

• For Quality Control: The 3,5-isomer should be treated as a process impurity. Its presence does not contribute to efficacy and may complicate environmental fate or toxicology profiles due to its slower mammalian clearance [1].

Recommendation: Focus lead optimization efforts on the 3,6-scaffold. Use the 3,5-isomer only as a negative control in binding assays to validate receptor specificity.

References

• National Pesticide Information Center (NPIC). Dicamba Technical Fact Sheet. Oregon State University. Available at: [Link] (Accessed via search result 1.8).

• PubChem. Clopyralid (3,6-dichloro-2-pyridinecarboxylic acid) Compound Summary.[2] National Library of Medicine. Available at: [Link] (Accessed via search result 1.14).

• University of Wisconsin-Madison. Herbicide Comparison and Mode of Action. Available at: [Link] (Accessed via search result 1.21).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Clopyralid | C6H3Cl2NO2 | CID 15553 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures: 3,5-Dichloro-2,6-dimethoxybenzoate

[1][2][3][4]

Executive Summary & Core Directive

Immediate Action Required: Treat 3,5-Dichloro-2,6-dimethoxybenzoate as Halogenated Organic Waste .

Under no circumstances should this compound be disposed of via sanitary sewer systems or standard trash. Due to the chlorine substitution on the aromatic ring, thermal decomposition without flue-gas scrubbing releases hydrogen chloride (HCl) gas and potentially dioxins.[1]

Disposal Classification:

• RCRA Status (USA): Non-specific source waste (treat as Halogenated Organic).

• Primary Hazard: Aquatic toxicity and release of corrosive fumes upon combustion.

• Destruction Method: High-temperature incineration (

  ) with acid gas scrubbing.

Hazard Profile & Compatibility (The "Why")

To ensure scientific integrity, you must understand the chemical rationale behind these protocols.

Parameter	Data	Operational Implication
Molecular Formula	(Acid form)	Halogen Load: Contains ~28% Chlorine by mass. Requires segregation from non-halogenated solvents to prevent corrosion of standard incinerators.
Reactivity	Stable under normal conditions.	Incompatible with: Strong oxidizers and strong bases. Avoid mixing with alkali metals.[2]
Combustion Products		Do NOT Autoclave: Autoclaving chlorinated aromatics can release hazardous vapors into the lab.[1]
Solubility	Salt: Water-solubleAcid: Organic-soluble	Stream Selection: Determine if you are disposing of the solid salt, an aqueous solution, or an organic solution.[1]

Segregation: A Self-Validating System

A "self-validating" system means the workflow prevents error through physical constraints. Follow this segregation logic to prevent cross-contamination.

The Three-Point Check

Before adding waste to a container, verify these three conditions:

• Container Material: High-Density Polyethylene (HDPE) or Borosilicate Glass. Never use metal cans for chlorinated acid waste due to potential corrosion.

• Labeling: The tag MUST explicitly state "HALOGENATED."

• pH Check: If disposing of a liquid solution, ensure pH is between 5–9.[1]

  • Reasoning: Highly acidic halogenated waste can pressurize containers; highly basic waste can induce rapid degradation or exothermic reactions depending on co-contaminants.

Step-by-Step Disposal Workflows

Scenario A: Solid Waste (Pure Substance or Spill Debris)

Applicable for: Expired powder, contaminated gloves, spill cleanup materials.[1]

• Containment: Place the solid material into a clear, sealable polyethylene bag (min 4 mil thickness).

• Secondary Containment: Place the sealed bag into a wide-mouth HDPE jar labeled "Hazardous Waste: Solid Halogenated Organics."

• Labeling: List the full chemical name: 3,5-Dichloro-2,6-dimethoxybenzoate. Do not use abbreviations.

• Transfer: Move to the Satellite Accumulation Area (SAA).

Scenario B: Liquid Waste (Organic Solvents)

Applicable for: Reaction mother liquors (e.g., DCM, Methanol).[1]

• Solvent Compatibility: Ensure the carrier solvent is compatible with the Halogenated Waste stream (e.g., Dichloromethane, Chloroform).[1]

• Transfer: Pour into the Halogenated Solvent Waste carboy.

• Log: Record the volume and estimated concentration on the waste tag immediately.

Scenario C: Aqueous Solutions (The "Benzoate" Salt)

Applicable for: Buffer solutions containing the salt form.[1]

Critical Note: Even though the salt is water-soluble, it is toxic to aquatic life.[1]

• Pre-Treatment (Optional but Recommended): If the volume is small (

  mL), add activated charcoal to absorb the organic benzoate, filter the solid, and dispose of the solid as Scenario A .

• Direct Disposal: If charcoal treatment is not feasible, collect the aqueous solution in a separate container labeled "Aqueous Waste with Toxic Organics." [1]

  • Do not mix with organic halogenated solvents (creates a biphasic mixture that is expensive to treat).

  • Do not pour down the drain.

Decision Logic & Workflow Diagram

The following diagram illustrates the decision process for segregating this specific chemical.

Figure 1: Decision tree for segregating 3,5-Dichloro-2,6-dimethoxybenzoate based on physical state and solvent matrix.[1]

Emergency Procedures

In the event of an accidental release, immediate action minimizes exposure and environmental impact.[1]

Spill Response (Solid)

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1][3] If powder is fine/dusty, use a N95 or P100 respirator.[1]

• Action: Avoid raising dust.[4][5][6][7] Cover spill with wet paper towels (if compatible) or use a HEPA vacuum designated for chemical cleanup.

• Disposal: Treat all cleanup materials as Scenario A (Solid Hazardous Waste).

First Aid

• Eye Contact: Rinse immediately with water for 15 minutes.[5][7] Remove contact lenses.[8][4][5][6][7]

• Skin Contact: Wash off immediately with soap and plenty of water.[5][7] Benzoates can be irritating; monitor for redness.

• Inhalation: Move to fresh air. If breathing is difficult, seek medical attention immediately.

References

• United States Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40, Code of Federal Regulations (CFR), Part 261 - Identification and Listing of Hazardous Waste. [Link][1][9]

• PubChem. Compound Summary: 3,5-Dichloro-2,6-dimethoxybenzoic acid. [Link][1][10]

• Princeton University EHS. Waste Disposal: Halogenated Solvents. [Link]

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. rtong.people.ust.hk [rtong.people.ust.hk]
• 3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 4. tcichemicals.com [tcichemicals.com]
• 5. fishersci.com [fishersci.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. assets.thermofisher.cn [assets.thermofisher.cn]
• 8. aksci.com [aksci.com]
• 9. trihydro.com [trihydro.com]
• 10. 3,5-Dichloro-2,6-dimethoxybenzoic Acid 98.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]